2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione

• CAS: 106981-52-6

Core Science & Biosynthesis

2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione synthesis pathway

Synthesis and Mechanistic Evaluation of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione: A Comprehensive Technical Guide

Introduction

2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione (CAS: 106981-52-6) is a highly functionalized phthalimide derivative utilized as a critical building block in advanced organic synthesis and pharmaceutical drug development. The molecule features a rigid isoindoline-1,3-dione (phthalimide) core linked to an aniline derivative bearing an ortho-ethoxy group.

This guide details a robust, high-yielding two-step synthetic pathway:

• The condensation of 2-ethoxy-4-nitroaniline with phthalic anhydride to form a nitro-substituted intermediate.

• The chemoselective catalytic hydrogenation of the nitro group to the target primary amine.

Retrosynthetic Analysis & Pathway Design

The retrosynthetic disconnection of the target compound relies on the stability of the phthalimide protecting group. Cleaving the C–N bond of the imide reveals 2-ethoxy-1,4-benzenediamine and phthalic anhydride. However, direct reaction with the diamine would lead to poor regioselectivity due to competing nucleophilic attacks from both primary amines.

To circumvent this, 2-ethoxy-4-nitroaniline is employed. The strongly electron-withdrawing nitro group is unreactive toward the anhydride, ensuring that only the amine at position 1 participates in the imidization[1]. Subsequent reduction of the nitro group yields the desired product cleanly[2].

Fig 1. Two-step synthesis of 2-(4-amino-2-ethoxyphenyl)isoindoline-1,3-dione.

Step-by-Step Synthetic Methodology

Step 1: Condensation Reaction (Imidization)

Mechanistic Rationale: The formation of the phthalimide ring proceeds via a two-step addition-elimination mechanism[1]. Glacial acetic acid is selected as the solvent because it provides a high boiling point (118 °C) necessary for the thermal dehydration step and acts as a mild Brønsted acid catalyst. It protonates the anhydride carbonyl, increasing its electrophilicity and facilitating nucleophilic attack by the weakly nucleophilic 2-ethoxy-4-nitroaniline.

Fig 2. Mechanistic steps of the condensation between aniline and phthalic anhydride.

Protocol: Synthesis of N-(2-Ethoxy-4-nitrophenyl)phthalimide (CAS: 106981-60-6)

• Preparation: In a 500 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, charge 2-ethoxy-4-nitroaniline (1.0 equiv, 100 mmol) and phthalic anhydride (1.05 equiv, 105 mmol).

• Solvent Addition: Add 250 mL of glacial acetic acid. The mixture will initially appear as a heterogeneous suspension.

• Reflux: Heat the reaction mixture to 120 °C (reflux) under a nitrogen atmosphere. Maintain reflux for 4–6 hours.

  • Self-Validation: Monitor the reaction via TLC (Hexane:EtOAc 7:3). The disappearance of the bright yellow starting material spot indicates completion.

• Workup: Allow the mixture to cool to room temperature. Slowly pour the mixture into 500 mL of ice-cold distilled water with vigorous stirring. The intermediate, N-(2-ethoxy-4-nitrophenyl)phthalimide, will precipitate as a solid[1].

• Isolation: Filter the precipitate under vacuum. Wash the filter cake with 10% aqueous NaHCO₃ to neutralize residual acetic acid, followed by cold water. Dry the solid in a vacuum oven at 60 °C overnight.

Step 2: Chemoselective Nitro Reduction

Mechanistic Rationale: Reducing the nitro group to an amine must be done without cleaving the base- and acid-sensitive phthalimide ring. While a Béchamp reduction (Fe/HCl) is possible, catalytic hydrogenation using Palladium on Carbon (Pd/C) is the industry standard for clean, chemoselective nitro reduction[2]. Under a hydrogen atmosphere, the nitro group adsorbs to the palladium surface, undergoing stepwise reduction (–NO₂ → –NO → –NHOH → –NH₂), releasing water as the only byproduct[3].

Protocol: Synthesis of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione

• Preparation: In a heavy-walled hydrogenation flask, dissolve N-(2-ethoxy-4-nitrophenyl)phthalimide (50 mmol) in 200 mL of absolute ethanol. (Note: A minimal amount of ethyl acetate can be added if solubility is poor).

• Catalyst Addition: Carefully add 10% Pd/C (10 mol% Pd).

  • Safety Note: Pd/C is pyrophoric when dry; always add it to the solvent under an inert atmosphere (e.g., Argon)[3].

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H₂) three times. Pressurize the vessel to 1–3 atm of H₂ using a balloon or Parr shaker. Stir vigorously at room temperature (25 °C) for 2–4 hours.

• Monitoring:

  • Self-Validation: The reaction is complete when hydrogen uptake ceases. TLC (DCM:MeOH 95:5) will show the conversion of the intermediate to a more polar, UV-active spot that stains positive with ninhydrin.

• Workup & Isolation: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with hot ethanol.

  • Critical: Do not let the used catalyst dry out on the filter paper to prevent fires.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude product. Recrystallize from ethanol/water to afford pure 2-(4-amino-2-ethoxyphenyl)isoindoline-1,3-dione.

Quantitative Data & Yield Analysis

Parameter	Step 1: Imidization	Step 2: Catalytic Hydrogenation
Reactants	2-Ethoxy-4-nitroaniline, Phthalic Anhydride	N-(2-Ethoxy-4-nitrophenyl)phthalimide, H₂
Catalyst / Reagent	Glacial Acetic Acid (Solvent/Catalyst)	10% Pd/C (10 mol%)
Temperature	120 °C (Reflux)	25 °C (Room Temperature)
Reaction Time	4 - 6 hours	2 - 4 hours
Theoretical Yield	~95%	~98%
Practical Yield	85 - 90%	90 - 95%
Purity (HPLC)	> 98% (after aqueous workup)	> 99% (after recrystallization)

Analytical Characterization for Protocol Validation

To ensure the integrity of the synthesized 2-(4-amino-2-ethoxyphenyl)isoindoline-1,3-dione, the following spectroscopic markers must be validated:

• FT-IR Spectroscopy: The successful reduction is marked by the disappearance of the strong asymmetric and symmetric NO₂ stretches (typically ~1530 and 1350 cm⁻¹) and the appearance of primary amine N–H stretching doublets at ~3400 and 3300 cm⁻¹. The characteristic imide C=O stretches must remain intact at ~1770 and 1710 cm⁻¹.

• ¹H NMR (DMSO-d6): The ethoxy group will present as a distinct triplet (~1.3 ppm, 3H) and quartet (~4.0 ppm, 2H). The primary amine protons will appear as a broad singlet (~5.2 ppm, 2H, exchangeable with D₂O). The phthalimide aromatic protons will appear as a highly symmetric multiplet around 7.8–7.9 ppm (4H).

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An In-Depth Technical Guide to the Physicochemical Properties of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione

Introduction

In the landscape of medicinal chemistry and materials science, the isoindoline-1,3-dione, or phthalimide, scaffold is a cornerstone of molecular design. Its rigid, planar structure and synthetic versatility have made it a privileged core in a multitude of biologically active compounds, including agents with anti-inflammatory, analgesic, anticonvulsant, and antitumor properties[1][2][3]. The specific functionalization of this core dictates its interaction with biological targets and its overall physicochemical profile.

This technical guide provides a comprehensive examination of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione , a derivative featuring a substituted aniline moiety. The presence of an amino group, a lipophilic ethoxy group, and the phthalimide core creates a unique combination of properties relevant to researchers in drug development and chemical synthesis. Understanding these characteristics is paramount for predicting molecular behavior, designing experimental protocols, and advancing its potential applications. This document moves beyond a simple data sheet, offering insights into the causality behind experimental choices and providing robust, self-validating protocols for its characterization.

Molecular Structure and Identification

The foundational step in any chemical investigation is the unambiguous identification of the molecule. The structural features of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione—an aromatic phthalimide ring system linked via a nitrogen atom to a 4-amino-2-ethoxyphenyl group—are key to its properties.

Table 1: Core Molecular Identifiers

Identifier	Value	Source
IUPAC Name	2-(4-Amino-2-ethoxyphenyl)-1H-isoindole-1,3(2H)-dione	-
CAS Number	106981-52-6	[4]
Molecular Formula	C₁₆H₁₄N₂O₃	[4]
Molecular Weight	282.29 g/mol	Calculated

| Canonical SMILES | CCOC1=C(C=C(C=C1)N)N2C(=O)C3=CC=CC=C3C2=O | - |

Predicted Physicochemical Profile

In modern drug discovery, in silico predictions are indispensable for early-stage assessment, allowing for the prioritization of compounds before resource-intensive synthesis and testing. These calculations provide a quantitative forecast of a molecule's behavior in a biological environment. The properties below are calculated based on established algorithms and contextualized by data from structurally similar analogs[5][6].

Table 2: Predicted Physicochemical Properties and Their Significance

Property	Predicted Value	Significance in Drug Development
logP (Octanol/Water Partition)	~2.5 - 3.0	Measures lipophilicity. This value suggests moderate lipophilicity, indicating a good potential for membrane permeability without excessive accumulation in fatty tissues. The ethoxy group increases lipophilicity compared to a hydroxyl analog.
Topological Polar Surface Area (TPSA)	~72.6 Ų	Estimates the surface area occupied by polar atoms. A TPSA below 140 Ų is often correlated with good cell permeability. This value is comparable to other bioactive isoindoline-diones[5][6].
Hydrogen Bond Donors	1 (from -NH₂)	Influences solubility and receptor binding.
Hydrogen Bond Acceptors	4 (from C=O x2, -O-, -N-)	Influences solubility and receptor binding.

| Rotatable Bonds | 3 | A low number of rotatable bonds suggests conformational rigidity, which can be advantageous for specific receptor binding, potentially leading to higher potency and selectivity. |

Synthesis and Purification Strategy

The integrity of all subsequent physicochemical data hinges on the purity of the compound. A logical and well-documented synthetic and purification workflow is therefore a non-negotiable prerequisite. The most direct route to N-substituted phthalimides is the condensation of phthalic anhydride with a primary amine[3].

Synthetic Pathway Rationale

The chosen pathway involves the reaction of phthalic anhydride with 4-amino-2-ethoxyaniline in a high-boiling point solvent such as glacial acetic acid. This solvent facilitates the dehydration required for the formation of the imide ring. This is a standard, robust method widely cited for the synthesis of similar isoindoline-1,3-dione derivatives[1][2].

General Synthesis and Purification Workflow

The following diagram outlines a self-validating workflow, where each step's outcome is verified before proceeding to the next, ensuring the final product's quality.

Caption: Workflow for a kinetic solubility assay.

Safety and Handling

While specific toxicity data for 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione is not available, prudent laboratory practices for related aromatic amines and phthalimide derivatives should be followed.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust. Avoid contact with skin and eyes.[7]

• Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents.

• In Case of Exposure:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes.[7]

  • Skin: Wash off with soap and plenty of water.[7]

  • Ingestion/Inhalation: Move to fresh air. Seek medical attention if symptoms persist.

Conclusion

2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione is a compound with a physicochemical profile that makes it an interesting candidate for further investigation in medicinal chemistry and materials science. Its moderate lipophilicity, significant polar surface area, and structural rigidity are features that can be exploited in rational drug design. The experimental and analytical protocols detailed in this guide provide a robust framework for researchers to synthesize, purify, and characterize this molecule, ensuring data integrity and reproducibility. A thorough understanding of these core properties is the essential first step toward unlocking its full scientific potential.

References

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• PubChem. 2-(4-Amino-2-hydroxyphenyl)isoindoline-1,3-dione. PubChem. Available from: [Link].

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• PubChem. 1H-Isoindole-1,3(2H)-dione, 4-amino-2-[(1S)-1-(3-ethoxy-4-methoxyphenyl). PubChem. Available from: https://pubchem.ncbi.nlm.nih.gov/compound/9844913.

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2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione CAS number 106981-52-6

An In-depth Technical Guide to 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione (CAS 106981-52-6)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The isoindoline-1,3-dione, or phthalimide, core is a privileged scaffold in medicinal chemistry, recognized for its foundational role in a multitude of biologically active agents.[1] This guide focuses on a specific derivative, 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione (CAS No. 106981-52-6), a compound of significant interest due to its structural features which suggest potential therapeutic value. It combines the classic phthalimide moiety with a substituted aniline ring, featuring both an activating amino group and an ethoxy substituent, which can modulate its physicochemical and pharmacological properties. Drawing from established principles in organic synthesis and medicinal chemistry, this document provides a comprehensive technical overview, including a proposed synthesis protocol, detailed analytical characterization methodologies, and a strategic framework for its potential biological evaluation. The content herein is designed to equip researchers with the necessary technical and theoretical foundation to synthesize, characterize, and investigate this promising molecule.

The Isoindoline-1,3-dione Scaffold: A Cornerstone of Modern Drug Discovery

The isoindoline-1,3-dione framework is a structural motif of immense importance in pharmacology. Its notoriety began with thalidomide, a compound whose tragic history underscored the profound biological impact of this chemical class, but which has been repurposed for its potent immunomodulatory and antiangiogenic properties.[2] This has led to the development of second-generation immunomodulatory drugs (IMiDs®) like lenalidomide and pomalidomide, which are mainstays in the treatment of multiple myeloma.[1][3]

The versatility of the isoindoline-1,3-dione scaffold extends far beyond immunomodulation. Derivatives have demonstrated a remarkable breadth of biological activities, including:

• Anticancer and Cytotoxic Effects: Many derivatives exhibit potent activity against a wide range of cancer cell lines.[4][5]

• Anti-inflammatory and Analgesic Properties: The scaffold is associated with the inhibition of key inflammatory mediators.[1][6]

• Anticonvulsant and Anxiolytic Activity: Certain derivatives have shown promise in treating neurological disorders.[6]

• Antiviral and Antimicrobial Functions: The framework has been explored for its efficacy against various pathogens.[2][7]

The subject of this guide, 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione, is a strategic analog. The presence of the 4-amino group is a key feature in potent therapeutic agents like pomalidomide, while the 2-ethoxy group can influence solubility, metabolic stability, and receptor binding interactions.[8] This unique combination makes it a compelling candidate for investigation in oncology and immunology research.

Physicochemical and Structural Data

A summary of the key identifiers and properties for 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione is presented below. This data serves as a fundamental reference for handling, analysis, and computational modeling.

Property	Value	Source
CAS Number	106981-52-6	[9][10]
Molecular Formula	C₁₆H₁₄N₂O₃	[9][11]
Molecular Weight	282.29 g/mol	Calculated
IUPAC Name	2-(4-Amino-2-ethoxyphenyl)isoindole-1,3-dione	N/A
Synonyms	2-(4-AMino-2-ethoxyphenyl)pthalimide	[9][11]
Canonical SMILES	CCOC1=C(C=C(C=C1)N)N2C(=O)C3=CC=CC=C3C2=O	Inferred
InChI Key	Inferred from structure	N/A

Proposed Synthesis Protocol

The synthesis of N-substituted isoindoline-1,3-diones is a well-established process in organic chemistry. The most direct and efficient pathway involves the condensation of phthalic anhydride with a primary amine.[1][2] This one-pot reaction proceeds through a phthalamic acid intermediate, which subsequently undergoes intramolecular cyclization via dehydration to form the stable imide ring.[1]

Synthesis Workflow

The proposed synthetic route is outlined in the diagram below. This process is designed for efficiency and high yield, utilizing common laboratory reagents and conditions.

Caption: Proposed workflow for the synthesis of the target compound.

Detailed Step-by-Step Methodology

Materials:

• Phthalic anhydride

• 4-Amino-2-ethoxyaniline

• Glacial acetic acid

• Ethanol (95%)

• Deionized water

• Standard reflux apparatus, filtration equipment, and magnetic stirrer

Protocol:

• Reaction Setup (Expertise & Rationale):

  • To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add phthalic anhydride (1.0 eq) and 4-Amino-2-ethoxyaniline (1.0 eq).

  • Add glacial acetic acid as the solvent (approx. 5-10 mL per gram of phthalic anhydride).

  • Causality: Glacial acetic acid is the solvent of choice as its high boiling point facilitates the dehydration (cyclization) step, and it effectively solubilizes the reactants. Using equimolar amounts ensures efficient conversion without the need to remove excess starting material later.

• Condensation and Cyclization (Expertise & Rationale):

  • Heat the reaction mixture to reflux (approx. 118 °C) with vigorous stirring.

  • Maintain reflux for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Causality: The initial heating promotes the formation of the intermediate phthalamic acid. Sustained reflux provides the necessary energy to overcome the activation barrier for the intramolecular dehydration, driving the reaction towards the thermodynamically stable five-membered imide ring.[1]

• Isolation and Work-up (Expertise & Rationale):

  • Allow the reaction mixture to cool to room temperature.

  • Slowly pour the cooled mixture into a beaker of ice-cold water, stirring continuously. A precipitate should form.

  • Continue stirring for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake thoroughly with cold water to remove residual acetic acid and any water-soluble impurities.

  • Causality: The organic product is expected to be poorly soluble in water. Pouring the acidic solution into water causes the product to precipitate out, providing a simple and effective method for initial isolation.

• Purification and Drying (Expertise & Rationale):

  • Purify the crude solid by recrystallization from a suitable solvent system, such as an ethanol/water mixture.

  • Dissolve the crude product in a minimum amount of hot ethanol and add hot water dropwise until the solution becomes slightly turbid. Allow it to cool slowly to form pure crystals.

  • Collect the purified crystals by vacuum filtration and dry them in a vacuum oven at 50-60 °C to a constant weight.

  • Causality: Recrystallization is a robust purification technique that relies on the difference in solubility of the product and impurities at different temperatures. This step is crucial for obtaining material of high purity suitable for analytical characterization and biological testing.

Analytical Characterization

To confirm the identity, structure, and purity of the synthesized 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione, a suite of standard analytical techniques must be employed.

Technique	Purpose	Expected Observations
¹H NMR	Structural confirmation and purity	Signals corresponding to aromatic protons on both rings, a quartet and triplet for the ethoxy group, and a singlet for the amine protons. Integration should match the 14 protons.
¹³C NMR	Carbon skeleton confirmation	Resonances for the imide carbonyl carbons (~167 ppm), aromatic carbons, and ethoxy group carbons.[12]
HRMS (ESI)	Exact mass and formula confirmation	A molecular ion peak [M+H]⁺ corresponding to the exact mass of C₁₆H₁₅N₂O₃⁺.[12]
FT-IR	Functional group identification	Characteristic absorption bands for N-H stretching (amine), C=O stretching (asymmetric and symmetric imide), and C-O stretching (ether).[7]
Melting Point	Purity assessment	A sharp and defined melting point range indicates high purity.

Framework for Biological and Pharmacological Evaluation

The structural features of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione strongly suggest its potential as a therapeutic agent, particularly in oncology. The following workflow outlines a logical progression for its initial biological screening.

Caption: A strategic workflow for the biological evaluation of the title compound.

Recommended Initial Assays

• Anticancer Cytotoxicity Screening:

  • Protocol: A standard MTT or MTS proliferation assay is recommended. The compound should be tested across a range of concentrations against a panel of human cancer cell lines. Relevant cell lines could include those used for other isoindoline-1,3-dione derivatives, such as A549 (lung carcinoma) and HepG2 (hepatocellular carcinoma), as well as multiple myeloma (MM) cell lines, given the known activity of IMiDs®.[4][5]

  • Rationale: This primary screen will determine if the compound has broad cytotoxic activity and will identify specific cancer types against which it is most potent. The resulting IC₅₀ values provide a quantitative measure of its efficacy.

• Immunomodulatory Activity Screening:

  • Protocol: An ELISA-based assay to measure the inhibition of tumor necrosis factor-alpha (TNF-α) production in lipopolysaccharide (LPS)-stimulated peripheral blood mononuclear cells (PBMCs).

  • Rationale: TNF-α inhibition is a hallmark of the thalidomide class of molecules.[1] This assay provides a direct measure of the compound's potential immunomodulatory effects, which are often linked to the anticancer activity of this scaffold.

Safety, Handling, and Storage

As a novel chemical entity, 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione should be handled with care, following good laboratory practices. While a specific safety data sheet is not available, guidelines can be established based on structurally related compounds.[13][14]

• Personal Protective Equipment (PPE): Wear standard protective equipment, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

• Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood. Avoid breathing dust and prevent contact with skin and eyes.[13] Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from strong oxidizing agents.[14]

• First Aid:

  • Eyes: In case of contact, immediately flush with plenty of water for at least 15 minutes and seek medical attention.[14]

  • Skin: Wash off immediately with soap and plenty of water.[14]

  • Ingestion: If swallowed, rinse mouth with water and seek immediate medical advice.[15]

  • Inhalation: Move the person to fresh air. If breathing is difficult, get medical attention.[13]

Conclusion

2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione represents a molecule of high interest for chemical biology and drug discovery. It is built upon the clinically validated isoindoline-1,3-dione scaffold and features substituents that are known to contribute to potent biological activity. This guide provides a robust and scientifically grounded framework for its synthesis, purification, characterization, and initial biological evaluation. The proposed protocols are based on well-established chemical principles and are designed to be both practical and self-validating. Researchers and drug development professionals can use this document as a comprehensive starting point to unlock the therapeutic potential of this promising compound.

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The Isoindoline-1,3-dione Scaffold: A Privileged Pharmacophore in Modern Drug Discovery

Executive Summary

The isoindoline-1,3-dione core (commonly known as phthalimide) represents a highly versatile, privileged bicyclic scaffold in medicinal chemistry. Its planar, hydrophobic architecture enables excellent membrane permeability, while the imide pharmacophore (-CO-N(R)-CO-) serves as a dynamic hydrogen-bonding interface. By rationally functionalizing the N-position, drug developers can dramatically shift the biological target profile of these derivatives. This technical whitepaper dissects the multifaceted biological activities of isoindoline-1,3-dione derivatives, detailing the causality behind their mechanistic pathways, and provides field-proven, self-validating protocols for their synthesis and biological evaluation.

Mechanistic Landscape of Biological Activity

The pharmacological versatility of isoindoline-1,3-diones is dictated by the specific steric and electronic properties of the substituents attached to the imide nitrogen.

Anticancer Activity and Kinase Inhibition

N-substituted benzyl derivatives of isoindoline-1,3-dione have emerged as highly selective 1[1]. Specifically, these compounds act as potent inhibitors of c-Src tyrosine kinase, an enzyme overexpressed in neoplastic disorders such as breast cancer. Molecular docking reveals that the planar imide core anchors deeply into the ATP-binding pocket of c-Src, forming up to five critical hydrogen bonds that yield binding free energies as low as -10.19 KCal/mol[1]. Furthermore, halogenated derivatives (e.g., 2-(4-(2-bromoacetyl)phenyl)isoindoline-1,3-dione) have been shown to induce profound 2 in Raji blood cancer cells[2].

Neurological Targets: Cholinesterase Inhibition

For neurodegenerative diseases like Alzheimer's, alkyl-linked isoindoline-1,3-dione derivatives act as dual3[3]. The length of the alkyl chain directly dictates enzyme selectivity; chains with six to seven methylene groups optimize AChE inhibition (IC50 ~0.9 μM), while eight-carbon chains shift affinity toward BuChE[3].

Antimycobacterial and Antimicrobial Action

The scaffold also exhibits significant 4 against the Mycobacterium tuberculosis H37Rv strain[4]. The hydrophobicity of the isoindoline-1,3-dione ring allows it to penetrate the lipid-rich mycobacterial cell wall, making it a critical pharmacophore in combating multidrug-resistant (MDR) tuberculosis infections[4].

Fig 1. Divergent pharmacological pathways of the isoindoline-1,3-dione scaffold.

Rational Synthesis & Structural Derivatization

To evaluate biological activity, researchers must first synthesize high-purity derivatives. The standard approach involves the condensation of phthalic anhydride with primary amines.

Protocol 1: Synthesis of N-Substituted Isoindoline-1,3-diones

Causality & Rationale: The reaction requires the removal of water to drive the equilibrium toward the imide product. Using a Dean-Stark apparatus with toluene allows for the continuous azeotropic removal of water, preventing the reverse hydrolysis reaction and maximizing yield[5].

Step-by-Step Methodology:

• Stoichiometry Control: Dissolve 1.0 equivalent of phthalic anhydride in anhydrous toluene.

• Amine Addition: Add 1.2 equivalents of the target primary amine dropwise at 0°C. Note: If synthesizing an aminoalkyl derivative (e.g., using ethylenediamine), use a large excess (1.5–2.0 eq) of the diamine to prevent double-substitution (formation of the diphthalimide byproduct)[5].

• Dehydration/Reflux: Heat the mixture to reflux (110°C) for 4–6 hours. Utilize a Dean-Stark trap to collect the evolved water.

• Workup: Cool the reaction to room temperature. Evaporate the toluene under reduced pressure.

• Purification: Recrystallize the crude solid from an ethanol/water mixture or purify via flash column chromatography (DCM:MeOH 9:1).

Self-Validation Checkpoints:

• TLC: Monitor the disappearance of the phthalic anhydride spot.

• FTIR Spectroscopy: Confirm success by identifying the characteristic twin carbonyl stretching bands of the imide ring at ~1710 cm⁻¹ and ~1770 cm⁻¹, and the disappearance of the broad anhydride C-O-C stretch[4].

• 1H-NMR: Verify the presence of the symmetrical aromatic protons of the isoindoline-1,3-dione core between 7.60–7.90 ppm[4].

In Vitro Validation Workflows

A robust drug discovery pipeline requires self-validating biological assays to prevent false positives.

Protocol 2: Ellman’s Assay for AChE Inhibition

Causality & Rationale: Acetylcholinesterase hydrolyzes acetylthiocholine iodide (ATCI) into thiocholine. Thiocholine rapidly reacts with DTNB (Ellman's reagent) to form the 5-thio-2-nitrobenzoate anion, which absorbs strongly at 412 nm. This provides a highly sensitive, real-time kinetic readout of enzyme activity[5].

Step-by-Step Methodology:

• Preparation: Dissolve isoindoline-1,3-dione derivatives in DMSO (10 mM stock) and dilute in 0.1 M phosphate buffer (pH 8.0).

• Enzyme Incubation: Add AChE (0.05 U/mL) to 96-well plates containing the test compounds. Incubate at 25°C for 15 minutes to allow for inhibitor-enzyme binding.

• Substrate Addition: Add 3 mM DTNB and 15 mM ATCI to initiate the reaction.

• Kinetic Measurement: Monitor absorbance at 412 nm continuously for 20 minutes using a microplate reader.

• Self-Validation Checkpoint: Include wells with Donepezil as a positive control (expected IC50 ~10-50 nM) and DMSO-only wells as a negative control to ensure enzyme viability and account for solvent toxicity[5].

Protocol 3: Annexin-V/PI Flow Cytometry for Apoptosis

Causality & Rationale: To determine if the anticancer mechanism is apoptotic or necrotic, cells are stained with Annexin-V-FITC and Propidium Iodide (PI). Annexin-V binds to phosphatidylserine, which flips to the outer membrane during early apoptosis. PI is a bulky intercalating agent that can only enter cells with compromised membranes (late apoptosis/necrosis)[2].

Step-by-Step Methodology:

• Treatment: Plate Raji blood cancer cells and treat with the IC50 concentration of the isoindoline-1,3-dione derivative for 48 hours.

• Harvesting: Wash cells with cold PBS and resuspend in 1X Annexin-V Binding Buffer.

• Staining: Add 5 μL of Annexin-V-FITC and 5 μL of PI. Incubate in the dark at room temperature for 15 minutes.

• Analysis: Analyze via flow cytometry within 1 hour.

• Self-Validation Checkpoint: Run single-stained controls (Annexin-V only, PI only) and unstained cells to properly set compensation matrices and eliminate spectral overlap artifacts[2].

Fig 2. Self-validating experimental workflow for biological evaluation.

Quantitative Data Summaries

The following tables synthesize the quantitative biological activity of various isoindoline-1,3-dione derivatives across different therapeutic areas.

Table 1: Quantitative Anticancer & Neurological Data

Compound Class	Target / Cell Line	Activity Metric	Mechanistic Note
2-(4-Substituted-benzyl) derivative	c-Src / T47D Breast Cancer	IC50 = 1 μg/mL	Binds active site via 5 H-bonds[1]
2-(4-(2-Bromoacetyl)phenyl) derivative	Raji Blood Cancer Cells	CC50 = 0.26 μg/mL	Induces apoptosis and necrosis[2]
2-(Diethylaminoalkyl) derivative	AChE / BuChE	IC50 = 0.9 - 19.5 μM	Alkyl chain length dictates selectivity[3]

Table 2: Antimicrobial & Antimycobacterial Data

Compound Class	Pathogen Target	Activity Metric	Mechanistic Note
Amino-substituted derivative (Cmpd 27)	M. tuberculosis H37Rv	IC50 = 18 μM	Disrupts mycobacterial cell wall[4]
Isoniazid-fused derivative	M. tuberculosis H37Rv	MIC = 1.15 μg/mL	Synergistic action with INH pharmacophore[4]

Conclusion

The isoindoline-1,3-dione scaffold is far more than a simple protecting group; it is a dynamic pharmacophore capable of addressing complex pathologies ranging from MDR tuberculosis to neurodegeneration and oncology. By adhering to rigorous, self-validating synthetic and analytical protocols, drug development professionals can systematically unlock the therapeutic potential of these derivatives.

References

• Synthesis, Molecular Docking and Cytotoxicity Evaluation of 2-(4-Substituted-Benzyl) Isoindoline-1, 3-Dione Derivatives as Anticancer Agents. Journal of Reports in Pharmaceutical Sciences (Brieflands).1

• A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. PMC / NIH.3

• Synthesis and Evaluation of Novel Isoindoline-1,3-dione Derivatives as Anticancer Agents. ResearchGate.2

• Synthesis, Molecular Modeling Study, and Quantum-Chemical-Based Investigations of Isoindoline-1,3-diones as Antimycobacterial Agents. ACS Omega.4

• 2-(2-Aminoethyl)isoindoline-1,3-dione: Experimental Protocols and Biological Assays. Benchchem.5

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2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione mechanism of action

An In-Depth Technical Guide on the Core Mechanism of Action of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione

Abstract

The isoindoline-1,3-dione scaffold is a cornerstone in modern medicinal chemistry, famously represented by immunomodulatory drugs (IMiDs) such as thalidomide, lenalidomide, and pomalidomide. These agents have revolutionized the treatment of certain hematological malignancies. Their therapeutic efficacy stems from a novel mechanism of action: the hijacking of the Cereblon (CRBN) E3 ubiquitin ligase complex to induce the degradation of specific target proteins. This guide focuses on 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione, a derivative of this privileged scaffold. While direct, extensive studies on this specific molecule are emerging, its structural architecture strongly predicts a mechanism of action centered on Cereblon modulation. This document synthesizes the foundational principles of this mechanism, providing a comprehensive overview of the underlying biochemistry, structural interactions, and the experimental methodologies required for its validation. We will explore how this compound likely functions as a "molecular glue," its potential applications in the development of Proteolysis Targeting Chimeras (PROTACs), and the key assays used to elucidate its biological activity.

The Isoindoline-1,3-dione Core: A Privileged Scaffold for Targeted Protein Degradation

The isoindoline-1,3-dione moiety, also known as the phthalimide ring, is a structural motif renowned for its presence in a diverse range of biologically active compounds.[1] Historically associated with the tragic teratogenic effects of thalidomide, extensive research has since repurposed this scaffold, leading to the development of potent anticancer and immunomodulatory agents.[1] The therapeutic breakthrough of thalidomide and its analogs, lenalidomide and pomalidomide, was the discovery that they function as molecular glue degraders.[2][3] These small molecules bind to Cereblon (CRBN), a key protein in the ubiquitin-proteasome system, and modulate its activity in a highly specific manner.

2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione belongs to this class of compounds. Its structure comprises the essential phthalimide core required for CRBN binding, substituted with a 4-amino-2-ethoxyphenyl group. This substitution pattern is critical, as it dictates the potential neosubstrate specificity and provides a vector for further chemical modification, such as in the design of PROTACs.

Core Mechanism of Action: Hijacking the CRL4-CRBN E3 Ligase Complex

The primary mechanism of action for this class of compounds is the neomorphic modulation of the Cullin 4-RING E3 ubiquitin ligase (CRL4) complex, for which Cereblon serves as the substrate receptor.[4][5][6]

The Ubiquitin-Proteasome System (UPS): The UPS is the cell's primary machinery for protein degradation. E3 ubiquitin ligases are crucial components of this system, responsible for recognizing specific substrate proteins and catalyzing their tagging with ubiquitin chains. This polyubiquitination marks the protein for destruction by the proteasome.

Molecular Glue Function: 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione is predicted to function as a molecular glue. It binds to a specific pocket on the surface of Cereblon, inducing a conformational change.[3][7] This altered surface does not inhibit the ligase but instead creates a novel binding interface that has a high affinity for proteins not normally recognized by CRBN. These newly recruited proteins are termed "neosubstrates."

Degradation of Neosubstrates: Once a neosubstrate is brought into proximity with the CRL4-CRBN complex, it is rapidly polyubiquitinated and subsequently degraded by the proteasome.[8][9] For established IMiDs like lenalidomide, key neosubstrates include the lymphoid transcription factors Ikaros (IKZF1) and Aiolos (IKZF3), whose degradation is central to the anti-myeloma activity of these drugs.[4][5]

Caption: Molecular glue-induced protein degradation pathway.

Application in Targeted Protein Degradation: PROTAC Development

The ability of the isoindoline-1,3-dione scaffold to recruit the CRBN E3 ligase makes it an invaluable component in the design of PROTACs.[8][10] PROTACs are heterobifunctional molecules composed of three parts: a ligand for an E3 ligase, a ligand for a protein of interest (POI), and a chemical linker.[9]

In this context, 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione serves as the E3 ligase ligand. The amino group on the phenyl ring provides a convenient attachment point for a linker, which is then connected to a ligand that binds a specific target protein. This PROTAC molecule acts as a bridge, bringing the target protein to the CRL4-CRBN complex for ubiquitination and degradation. This technology allows for the targeted destruction of proteins that are otherwise difficult to inhibit with traditional small molecules.[9]

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• 5. Design, synthesis, and biological evaluation of a novel series of 2-(2,6-dioxopiperidin-3-yl)isoquinoline-1,3(2H,4H)-dione derivatives as cereblon modulators - PMC [pmc.ncbi.nlm.nih.gov]
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A Comprehensive Spectroscopic Guide to 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione

Abstract

This technical guide provides a detailed analysis of the expected spectroscopic signature of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione, a compound of interest in medicinal chemistry and materials science. While a complete, peer-reviewed dataset for this specific molecule is not consolidated in publicly accessible literature, this document leverages foundational spectroscopic principles and data from structurally analogous compounds to construct a reliable, predictive guide. This whitepaper is intended for researchers, scientists, and drug development professionals, offering in-depth predicted data for Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Each section includes a discussion of the underlying principles, detailed experimental protocols for data acquisition, and an expert interpretation of the predicted spectra, thereby providing a robust framework for the characterization of this and similar molecules.

Introduction: The Imperative for Spectroscopic Characterization

The molecule 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione belongs to the N-substituted phthalimide class, a scaffold known for a wide range of biological activities. The precise arrangement of its functional groups—a primary aromatic amine, an ethoxy ether, and the planar phthalimide ring system—dictates its chemical properties, reactivity, and potential as a therapeutic agent. Unambiguous structural confirmation is the bedrock of any chemical research, from discovery to application. Spectroscopic techniques provide a non-destructive means to probe the molecular architecture, ensuring identity, purity, and structural integrity.

This guide addresses the critical need for a centralized spectroscopic reference for this compound. By synthesizing data from related structures and first principles, we offer a predictive yet authoritative overview designed to guide researchers in their experimental work.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Proton and Carbon Skeleton

NMR spectroscopy is the most powerful tool for elucidating the precise structure of an organic molecule in solution. It provides detailed information about the chemical environment, connectivity, and stereochemistry of each atom.

Experimental Protocol for NMR Data Acquisition

A self-validating NMR protocol ensures reproducibility and accuracy. The following steps represent a best-practice approach for a small organic molecule of this type.

• Sample Preparation :

  • Accurately weigh 5-10 mg of the solid sample for ¹H NMR and 20-50 mg for ¹³C NMR[1].

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean vial before transferring it to a high-quality, clean 5 mm NMR tube[2][3]. The use of DMSO-d₆ is often preferred for compounds with amine protons, as it can slow down the exchange rate, sometimes allowing for the observation of N-H coupling.

  • Ensure the sample is fully dissolved. If necessary, gently warm or vortex the vial. Filter the solution if any particulate matter remains[1].

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm). Alternatively, the residual solvent peak can be used as a secondary reference[2].

• Instrument Setup & Acquisition :

  • Insert the sample into the spectrometer's magnet.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

  • Acquire a standard ¹H NMR spectrum. A 400 MHz or higher field spectrometer is recommended for better resolution of the aromatic region.

  • For the ¹³C NMR spectrum, a longer acquisition time or a greater number of scans will be necessary due to the low natural abundance of the ¹³C isotope[1].

Predicted ¹H NMR Spectrum (400 MHz, DMSO-d₆)

The proton spectrum is predicted to be complex, particularly in the aromatic region. The electron-donating effects of the amino (-NH₂) and ethoxy (-OCH₂CH₃) groups will cause significant shielding (upfield shifts) of the protons on the substituted phenyl ring compared to the standard benzene chemical shift of ~7.3 ppm[4][5].

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale & Notes
H-a, H-b (Phthalimide)	~7.85 - 7.95	Multiplet (AA'BB')	4H	The four protons of the phthalimide ring are chemically similar, leading to a complex, pseudo-symmetrical multiplet in the downfield aromatic region. This is characteristic of the isoindoline-1,3-dione core[6].
H-c (Aromatic)	~6.90 - 7.00	Doublet (J ≈ 8.5 Hz)	1H	This proton is ortho to the imide nitrogen and meta to both the -NH₂ and -OEt groups. It will be the most downfield of the substituted ring protons.
H-d (Aromatic)	~6.35 - 6.45	Doublet of doublets (J ≈ 8.5, 2.5 Hz)	1H	This proton is ortho to the amino group and meta to the ethoxy group, experiencing strong shielding. The splitting pattern arises from coupling to both H-c (ortho, J ≈ 8.5 Hz) and H-e (meta, J ≈ 2.5 Hz)[7].
H-e (Aromatic)	~6.30 - 6.40	Doublet (J ≈ 2.5 Hz)	1H	This proton is ortho to the ethoxy group and meta to the amino group, also strongly shielded. It shows only a small meta coupling to H-d.
-NH₂ (Amine)	~5.10	Broad Singlet	2H	The chemical shift of amine protons is variable and concentration-dependent. The signal is typically broad due to quadrupole effects and chemical exchange. This peak will disappear upon shaking the sample with a drop of D₂O[8].
-OCH₂- (Ethoxy)	~4.05	Quartet (J ≈ 7.0 Hz)	2H	The methylene protons are deshielded by the adjacent oxygen atom and are split into a quartet by the three neighboring methyl protons.
-CH₃ (Ethoxy)	~1.35	Triplet (J ≈ 7.0 Hz)	3H	The terminal methyl protons are split into a triplet by the two neighboring methylene protons.

Predicted ¹³C NMR Spectrum (100 MHz, DMSO-d₆)

The ¹³C spectrum provides a count of the unique carbon environments. The chemical shifts are highly sensitive to the electronic effects of substituents. Electron-donating groups like -NH₂ and -OEt cause significant shielding (upfield shifts) on the ortho and para carbons of the aromatic ring[9][10].

Carbon Assignment	Predicted δ (ppm)	Rationale & Notes
C=O (Imide)	~167.5	The two carbonyl carbons of the imide are equivalent and appear far downfield, which is highly characteristic[6].
C-q (Ar, OEt-substituted)	~155.0	The carbon directly attached to the electron-donating ethoxy group is significantly deshielded.
C-q (Ar, NH₂-substituted)	~148.0	The carbon bearing the amino group is also deshielded relative to benzene, but shielded relative to the ether-substituted carbon.
C-q (Phthalimide)	~131.5	The two quaternary carbons of the phthalimide ring to which the benzene ring is fused.
CH (Phthalimide)	~135.0, ~123.5	The four CH carbons of the phthalimide ring will give two distinct signals due to symmetry.
C-q (Ar, N-substituted)	~118.0	This quaternary carbon is ipso to the imide nitrogen and is shielded by the ortho -NH₂ and -OEt groups.
CH (Aromatic)	~117.5, ~105.0, ~101.0	The three CH carbons of the substituted phenyl ring will be significantly shielded (shifted upfield from benzene's 128.5 ppm) due to the strong electron-donating effects of the substituents[11].
-OCH₂- (Ethoxy)	~63.5	The methylene carbon is deshielded by the attached oxygen.
-CH₃ (Ethoxy)	~14.5	The terminal methyl carbon appears in the typical upfield aliphatic region.

Workflow for NMR Analysis

Caption: A standardized workflow for NMR sample preparation and analysis.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy probes the vibrational frequencies of bonds within a molecule. It is an exceptionally rapid and reliable method for identifying the presence of key functional groups, serving as a molecular "fingerprint."

Experimental Protocol for IR Data Acquisition

For a solid sample, an Attenuated Total Reflectance (ATR) accessory is the most common and convenient method.

• Background Scan : Ensure the ATR crystal (typically diamond or germanium) is clean. Run a background scan to capture the spectrum of the ambient atmosphere (CO₂, H₂O), which will be subtracted from the sample spectrum[12].

• Sample Application : Place a small amount of the solid powder directly onto the ATR crystal.

• Apply Pressure : Use the pressure arm to press the sample firmly and evenly against the crystal, ensuring good contact.

• Data Acquisition : Collect the spectrum. Typically, 16-32 scans are co-added to produce a spectrum with a good signal-to-noise ratio.

• Cleaning : After analysis, clean the crystal thoroughly with a suitable solvent (e.g., isopropanol) and a soft tissue[13].

Predicted IR Spectrum

The IR spectrum will be dominated by strong absorptions from the imide, amine, and ether functional groups.

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Rationale & Notes
3450 & 3350	N-H Asymmetric & Symmetric Stretch	Medium, Sharp	This pair of sharp peaks is highly characteristic of a primary amine (-NH₂). Aromatic amines typically absorb in this region[14][15].
3100 - 3000	Aromatic C-H Stretch	Medium	Stretching vibrations of the C-H bonds on the two aromatic rings.
2980 - 2850	Aliphatic C-H Stretch	Medium	Stretching vibrations from the ethoxy group (-CH₂CH₃).
~1770	C=O Asymmetric Stretch (Imide)	Strong, Sharp	Cyclic imides, like phthalimide, characteristically show two carbonyl bands. The higher frequency band is the asymmetric stretch[16].
~1710	C=O Symmetric Stretch (Imide)	Strong, Sharp	The lower frequency, symmetric stretching band of the imide carbonyls. The presence of two strong C=O peaks is a key diagnostic feature[16].
~1620	N-H Bend (Scissoring)	Medium	The in-plane bending vibration of the primary amine.
1600, 1500, 1450	Aromatic C=C Ring Stretch	Medium-Strong	These absorptions arise from the stretching of the carbon-carbon bonds within the aromatic rings.
~1240	Aryl-O Asymmetric Stretch	Strong	The C-O-C stretching of the aryl ether functional group is a strong and prominent band[17].
~1040	Aryl-O Symmetric Stretch	Medium	The corresponding symmetric stretch for the aryl ether.

Workflow for IR Spectroscopy Analysis

Caption: A streamlined workflow for solid-state IR analysis using an ATR accessory.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is an essential analytical technique for determining the molecular weight and elemental formula of a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement, which is crucial for confirming the molecular formula.

Experimental Protocol for Electrospray Ionization (ESI) MS

ESI is a soft ionization technique ideal for polar molecules, minimizing in-source fragmentation and typically showing the intact molecular ion.

• Sample Preparation : Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol, acetonitrile, or a mixture with water. A small amount of formic acid (0.1%) is often added to promote protonation in positive ion mode[18].

• Instrument Parameters : The sample solution is infused into the ESI source. Key parameters to optimize include the capillary voltage (typically 3-5 kV), nebulizing gas pressure, drying gas flow rate, and source temperature. These parameters ensure efficient desolvation and ionization[19][20].

• Data Acquisition : Acquire the mass spectrum in positive ion mode. The mass analyzer (e.g., Time-of-Flight or Orbitrap) is calibrated to ensure high mass accuracy.

Predicted Mass Spectrum (Positive Ion ESI-HRMS)

• Molecular Formula : C₁₆H₁₄N₂O₃

• Monoisotopic Mass : 282.1004 Da

• Primary Ion (Base Peak) :

  • [M+H]⁺ : The most abundant ion is expected to be the protonated molecule.

  • Predicted m/z : 283.1077

  • Rationale : The primary amine and imide nitrogens are basic sites that are readily protonated under ESI conditions.

• Key Fragmentation Pathways : While ESI is a soft technique, some fragmentation can be induced in the collision cell (tandem MS or MS/MS) to aid in structural elucidation.

  • Loss of Ethylene (C₂H₄) : A common fragmentation for ethoxybenzenes is the loss of an ethylene molecule via a rearrangement, leading to a hydroxylated species.

    • Fragment m/z: 255.0764 ([M+H - 28]⁺)

  • Loss of the Ethoxy Radical (•OC₂H₅) : Cleavage of the aryl-O bond.

    • Fragment m/z: 238.0742 ([M+H - 45]⁺)

  • Cleavage of the Phthalimide Ring : The imide ring can undergo characteristic cleavages, often involving the loss of CO or C₂O₂ units, although these are typically less favored than fragmentation at the substituent groups[21].

Workflow for ESI-MS Analysis

Caption: A general workflow for structural confirmation using ESI-MS.

Conclusion: A Unified Spectroscopic Profile

This technical guide presents a comprehensive, predicted spectroscopic profile for 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione. By integrating predictions from ¹H NMR, ¹³C NMR, IR, and MS, a detailed and self-consistent structural picture emerges. The characteristic signals—the dual imide carbonyls in the IR, the highly shielded aromatic protons in the ¹H NMR, and the accurate mass of the protonated molecule in the MS—provide a unique signature for this compound. Researchers can use this guide as a reliable reference to design experiments, interpret acquired data, and confidently verify the structure and purity of their synthesized material, thereby accelerating research and development efforts.

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• ResearchGate. (2021). 13 C NMR chemical shifts in substituted benzenes: analysis using natural perturbation orbitals and substitution effects. [Link]

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• ACG Publications. (2018). Synthesis and optical properties of some isoindole-1,3-dione compounds. [Link]

• Labcompare. (2022). LABTips: Obtaining & Interpreting High Quality IR Spectra. [Link]

• The Royal Society of Chemistry. (2015). Isoindole-1,3-dione Derivatives as RSK2 Inhibitors: Synthesis, Molecular Docking Simulation and SAR Analysis. [Link]

• Spectroscopy. (2016). Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. [Link]

• University of North Carolina at Chapel Hill. (n.d.). Helpful Info. Department of Chemistry Mass Spectrometry Core Laboratory. [Link]

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• National Center for Biotechnology Information. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. [Link]

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An In-depth Technical Guide to Determining the Solubility of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione in Common Laboratory Solvents

Foreword: The Critical Role of Solubility in Drug Discovery

In the landscape of modern drug development, the journey from a promising chemical entity to a viable therapeutic agent is fraught with challenges. Among the most fundamental of these is the characterization of a compound's physicochemical properties, with solubility standing as a cornerstone of a molecule's potential success. Poor solubility can lead to low bioavailability, hinder formulation development, and ultimately result in the failure of an otherwise potent drug candidate. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to approach the solubility assessment of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione, a member of the pharmacologically significant isoindoline-1,3-dione class of molecules.[1][2][3] The methodologies detailed herein are designed to be robust, self-validating, and grounded in established scientific principles, empowering research teams to generate high-quality, reliable solubility data.

Understanding the Molecule: Physicochemical Drivers of Solubility

The solubility of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione is governed by its molecular structure. The isoindoline-1,3-dione core, a common scaffold in medicinal chemistry, presents a largely non-polar surface area.[4] However, the presence of key functional groups dictates its interaction with various solvents:

• The Amino Group (-NH2): This primary amine is a key site for hydrogen bonding, both as a donor and an acceptor. It also introduces a basic character to the molecule, suggesting that its solubility will be pH-dependent, with increased solubility in acidic aqueous solutions due to the formation of a more soluble salt.[5]

• The Ethoxy Group (-OCH2CH3): This group adds some lipophilicity to the molecule. While the ether oxygen can act as a hydrogen bond acceptor, the ethyl chain contributes to the non-polar character.

• The Phenyl Ring and Isoindoline Core: These aromatic systems are inherently hydrophobic and will favor interactions with non-polar or moderately polar aprotic solvents through van der Waals forces and π-π stacking.

• The Dione Group (-C=O): The two carbonyl groups are polar and can act as hydrogen bond acceptors, contributing to solubility in protic and polar aprotic solvents.

A thorough analysis of a molecule's structure is a critical first step in designing a solubility study, as it informs the selection of an appropriate range of solvents to test.[6]

Experimental Determination of Thermodynamic Solubility: A Validated Protocol

The "gold standard" for determining the intrinsic solubility of a compound is the saturation shake-flask method .[7][8] This technique measures the equilibrium concentration of a compound in a solvent, providing a thermodynamic solubility value that is crucial for later stages of drug development.[9]

Experimental Workflow for Thermodynamic Solubility

Caption: Thermodynamic Solubility Determination Workflow.

Step-by-Step Methodology

• Preparation:

  • To a series of glass vials, add an excess amount of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione. The presence of undissolved solid at the end of the experiment is crucial to ensure that equilibrium with the solid phase has been reached.[7]

  • Carefully add a precise volume of the desired laboratory solvent to each vial. A list of recommended solvents is provided in Table 1.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a shaker or rotator set to a constant temperature (e.g., 25°C for room temperature solubility or 37°C to simulate physiological conditions).[8]

  • Agitate the samples for a period sufficient to reach equilibrium. For many compounds, 24 to 48 hours is adequate, but for poorly soluble or slowly dissolving solids, 72 hours may be necessary.[8]

• Phase Separation:

  • After equilibration, visually confirm the presence of excess solid in each vial.

  • Centrifuge the vials at a moderate speed to pellet the undissolved solid.

  • Carefully withdraw an aliquot of the clear supernatant, taking care not to disturb the solid pellet.

  • For accurate results, filter the aliquot through a low-binding syringe filter (e.g., 0.22 µm PVDF) to remove any remaining microscopic particles. It is advisable to discard the first few drops of the filtrate to saturate any potential binding sites on the filter membrane.[7]

• Analysis:

  • Prepare a series of accurate dilutions of the clear filtrate using the same solvent.

  • Quantify the concentration of the compound in the diluted samples using a validated analytical method. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the preferred method due to its specificity and ability to detect any potential degradation of the compound.[7]

  • A calibration curve should be prepared using known concentrations of the compound to ensure accurate quantification.

  • Calculate the solubility of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione in each solvent based on the concentration of the undiluted, saturated solution.

High-Throughput Screening: Kinetic Solubility for Early Discovery

In the early stages of drug discovery, where large numbers of compounds need to be evaluated quickly, kinetic solubility assays are often employed.[9] These methods, typically performed in a microplate format, measure the precipitation of a compound from a concentrated DMSO stock solution when diluted into an aqueous buffer.[8][9] While not a measure of true thermodynamic solubility, kinetic solubility provides a rapid assessment of a compound's propensity to precipitate and is valuable for ranking and prioritizing compounds for further investigation.[8][9]

Kinetic Solubility Determination Workflow

Caption: Kinetic Solubility Screening Workflow.

Data Presentation: A Framework for Your Results

The following table provides a structured format for reporting the experimentally determined solubility of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione in a range of common laboratory solvents. These solvents are categorized by their polarity to provide a comprehensive solubility profile.

Table 1: Solubility of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione in Common Laboratory Solvents at 25°C

Solvent Category	Solvent	Dielectric Constant (Approx.)	Solubility (mg/mL)	Observations
Polar Protic	Water	80.1	To be determined
Methanol	32.7	To be determined
Ethanol	24.5	To be determined
Isopropanol	19.9	To be determined
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	To be determined
N,N-Dimethylformamide (DMF)	36.7	To be determined
Acetonitrile	37.5	To be determined
Acetone	20.7	To be determined
Non-Polar	Dichloromethane (DCM)	9.1	To be determined
Tetrahydrofuran (THF)	7.5	To be determined
Toluene	2.4	To be determined
Hexanes	1.9	To be determined

Safety and Handling Precautions

As with any chemical substance, appropriate safety measures must be taken when handling 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione and the solvents used for solubility testing. While a specific Safety Data Sheet (SDS) for this exact compound may not be readily available, information from related isoindoline-1,3-dione derivatives suggests that the following precautions should be observed:

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[10][11]

• Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[10][11]

• Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[11]

• Consult the SDS for each solvent used to understand its specific hazards and handling requirements.

Conclusion

This technical guide provides a robust framework for the systematic determination of the solubility of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione. By employing the detailed methodologies and understanding the underlying scientific principles, researchers can generate accurate and reliable data that is essential for advancing their research and development programs. The provided protocols, when executed with care and precision, will yield a comprehensive solubility profile that will inform formulation strategies, aid in the interpretation of biological data, and ultimately contribute to the successful development of new therapeutic agents.

References

• SciSpace. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Retrieved from [Link]

• Absorption Systems. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Retrieved from [Link]

• PubMed. (2018, February 6). Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently Added to the List of Essential Medicines in the Context of the Biopharmaceutics Classification System-Biowaiver. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-Aminophenyl)-1H-isoindole-1,3(2H)-dione. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-Amino-2-hydroxyphenyl)isoindoline-1,3-dione. Retrieved from [Link]

• MDPI. (2021, November 14). Synthesis and Biological Activity of New Derivatives of Isoindoline-1,3-dione as Non-Steroidal Analgesics. Retrieved from [Link]

• Dow Development Labs. (2021, May 7). Ask a Formulator: What is the Purpose and Approach to Solubility Studies?. Retrieved from [Link]

• NextSDS. (n.d.). 2-(4-aminobutyl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride. Retrieved from [Link]

• ACG Publications. (n.d.). Synthesis and optical properties of some isoindole-1,3-dione compounds. Retrieved from [Link]

• ResearchGate. (2023, July 18). Synthesis, Characterization, and Biological Evaluation of Some Isoindole-1,3-(2H) Dione Derivatives. Retrieved from [Link]

• Rasayan Journal of Chemistry. (2021). SYNTHESIS, CHARACTERIZATION OF 2-[4-(4,5-DIPHENYL- 1H-IMIDAZOL-2-YL)PHENYL]ISOINDOLINE-1,3-DIONE DERIVATIVES AND THEIR BIOLOGICA. Retrieved from [Link]

• IntechOpen. (2024, November 20). Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. Retrieved from [Link]

• DigitalCommons@URI. (1970). The Solubility of Amino Acids in Various Solvent Systems. Retrieved from [Link]

• CP Lab Safety. (n.d.). Understanding Common Lab Solvents. Retrieved from [Link]

• ResearchGate. (n.d.). Description of Chemicals and Solvents Used. Retrieved from [Link]

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Protocols & Analytical Methods

analytical methods for quantifying 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione

Application Note: Analytical Methods for the Quantification of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Compound of Interest: 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione (CAS: 106981-52-6)

Executive Summary & Physicochemical Profiling

2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione is a critical chemical intermediate and potential active pharmaceutical ingredient (API) impurity, structurally related to the immunomodulatory imide drug (IMiD) class and phosphodiesterase 4 (PDE4) inhibitors.

To develop a self-validating analytical system, we must first deconstruct the molecule’s physicochemical properties to establish the causality behind our experimental choices :

• Phthalimide Core: The isoindoline-1,3-dione moiety is highly lipophilic and possesses a rigid, conjugated π -system. This provides excellent chromophoric properties for UV detection ( λmax​ typically at 220 nm and 290 nm)[1][2]. Furthermore, it dictates the use of a stationary phase capable of π−π interactions, such as a Phenyl-Hexyl column, to achieve superior selectivity over standard C18 columns.

• Primary Aromatic Amine (PAA): The aniline derivative (4-amino group) has a pKa​ of approximately 4.5. If analyzed at a neutral pH, the amine exists in a state of partial ionization, leading to severe chromatographic peak tailing due to secondary interactions with residual silanols on the silica matrix. Therefore, an acidic mobile phase (pH 3.0–3.5) is mandatory to fully protonate the amine, ensuring sharp peak shapes and enhancing ionization efficiency for Electrospray Ionization (ESI+) in mass spectrometry[3][4].

• Ethoxy Ether: Adds steric bulk and hydrophobicity, increasing retention time in reversed-phase liquid chromatography (RPLC).

This guide details two field-proven protocols: an HPLC-DAD method for routine assay/purity profiling, and an LC-MS/MS method for trace-level quantification (e.g., genotoxic impurity screening).

Protocol 1: HPLC-DAD for Routine Assay and Purity Profiling

This method is designed for batch release and stability testing, capable of quantifying the compound at levels ≥0.05% (w/w) relative to the API.

Sample Preparation

Causality: Primary aromatic amines are susceptible to oxidative degradation. Samples must be prepared in a diluent that prevents degradation while matching the initial mobile phase strength to prevent solvent-induced peak broadening.

• Diluent: Acetonitrile : Water (20:80, v/v).

• Standard Preparation: Accurately weigh 10.0 mg of the reference standard into a 100 mL volumetric flask. Dissolve in 20 mL of Acetonitrile (sonicate for 5 minutes), then make up to volume with Water to yield a 100 µg/mL stock solution.

• Sample Preparation: Weigh 50.0 mg of the API/intermediate into a 50 mL volumetric flask. Add 10 mL of Acetonitrile, sonicate to dissolve, and dilute to volume with Water (1000 µg/mL). Filter through a 0.22 µm PTFE syringe filter.

Chromatographic Conditions

Parameter	Specification	Rationale
Column	Waters XBridge Phenyl-Hexyl (150 x 4.6 mm, 3.5 µm)	π−π interactions enhance resolution of the phthalimide core from structurally similar degradants.
Mobile Phase A	10 mM Ammonium Formate in Water (pH adjusted to 3.2 with Formic Acid)	Buffers the PAA to maintain a fully protonated state, eliminating peak tailing.
Mobile Phase B	100% Acetonitrile (HPLC Grade)	Strong elution solvent for the lipophilic ethoxy-phthalimide structure.
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns.
Column Temp	40 °C	Reduces mobile phase viscosity and improves mass transfer kinetics.
Detection	DAD at 220 nm (Quantification) and 290 nm (Confirmation)	220 nm captures the π→π∗ transition of the aromatic system[1].
Injection Vol	10 µL	Balances sensitivity with column loading capacity.

Gradient Program:

• 0–2 min: 10% B

• 2–12 min: Linear ramp to 80% B

• 12–15 min: Hold at 80% B

• 15–15.1 min: Return to 10% B

• 15.1–20 min: Re-equilibration at 10% B

Protocol 2: LC-MS/MS for Trace-Level Quantification

When 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione is classified as a potentially mutagenic impurity (PMI) under ICH M7 guidelines, quantification at parts-per-million (ppm) levels is required.

Mass Spectrometry Parameters

Causality: The basic nature of the primary amine makes it highly amenable to Positive Electrospray Ionization (ESI+). The exact mass of C16​H14​N2​O3​ is 282.1004 Da, yielding a robust [M+H]+ precursor ion at m/z 283.1.

MS Parameter	Setting	Rationale
Ionization Mode	ESI Positive (ESI+)	Protonation of the primary amine group.
Capillary Voltage	3.0 kV	Standard for stable Taylor cone formation.
Desolvation Temp	450 °C	Ensures complete desolvation of the aqueous mobile phase.
Desolvation Gas	800 L/hr (Nitrogen)	Prevents ion suppression and clustering.

Multiple Reaction Monitoring (MRM) Transitions:

• Quantifier Transition: m/z 283.1 → 237.1 (Collision Energy: 15V). Mechanism: Loss of the ethoxy group ( −C2​H6​O ).

• Qualifier Transition: m/z 283.1 → 148.0 (Collision Energy: 25V). Mechanism: Cleavage of the phthalimide C-N bond, yielding the protonated phthalimide fragment.

LC-MS/MS Chromatographic Adjustments

• Column: UPLC C18 (e.g., Acquity BEH C18, 50 x 2.1 mm, 1.7 µm) for rapid, high-resolution separation.

• Mobile Phase: Replace ammonium formate with 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B) to maximize volatility and prevent MS source contamination[4].

• Flow Rate: 0.4 mL/min.

Method Validation Framework (ICH Q2(R1))

To ensure the trustworthiness of the analytical data, both methods must be validated strictly according to ICH Q2(R1) guidelines[5][6].

• Specificity: Demonstrate no interference at the retention time of the analyte from blank diluents or API matrices. Utilize DAD peak purity (for HPLC) and ion ratios (for LC-MS/MS).

• Linearity: Evaluate from 50% to 150% of the target specification level. The correlation coefficient ( R2 ) must be ≥0.999 .

• Accuracy (Recovery): Spike the analyte into the API matrix at 3 levels (e.g., 50%, 100%, 150%). Recovery must fall between 95.0% and 105.0% (HPLC) or 80.0% and 120.0% (LC-MS/MS at trace levels).

• LOD/LOQ: Determine via the signal-to-noise (S/N) approach. Target S/N ≥10 for LOQ and ≥3 for LOD.

Workflow and Mechanistic Visualizations

Caption: Analytical decision matrix and workflow for 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione.

Caption: ESI+ MRM fragmentation pathway for trace-level LC-MS/MS quantification.

References

• ECA Academy. (2005). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from:[Link]

• U.S. Food and Drug Administration (FDA). (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from:[Link]

• National Institutes of Health (NIH) / PubMed. (2021). A liquid chromatography-tandem mass spectrometry method for the analysis of primary aromatic amines in human urine. Retrieved from:[Link]

• Waters Corporation. Quantifying Primary Aromatic Amines using the ACQUITY UPLC I-Class System and Xevo TQ-S micro. Retrieved from:[Link]

• MDPI. (2025). Computational Design and Synthesis of Phthalimide Derivatives as TGF-β Pathway Inhibitors for Cancer Therapeutics. Retrieved from:[Link]

• SIELC Technologies. HPLC Method for Analysis of Phthalic acid on Primesep B Column. Retrieved from:[Link]

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Application Note: High-Throughput Screening Workflows Utilizing 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione

Introduction & Mechanistic Rationale

In modern drug discovery, identifying versatile and highly reactive pharmacophores is critical for the success of High-Throughput Screening (HTS) campaigns. 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione (CAS: 106981-52-6) is a privileged chemical scaffold that serves as a dual-modality anchor[1]. Structurally, it consists of an isoindoline-1,3-dione (phthalimide) core linked to an ethoxy-substituted aniline.

As a Senior Application Scientist, I leverage this specific architecture for two distinct therapeutic avenues:

• Targeted Protein Degradation (TPD): The phthalimide moiety is the canonical binding anchor for the Cereblon (CRBN) E3 ubiquitin ligase complex, making it an ideal [2].

• Anti-Inflammatory Therapeutics: The functionalized phenyl ring mimics the structural features of established Phosphodiesterase 4 (PDE4) inhibitors, such as apremilast[3].

The critical advantage of this compound in HTS lies in its 4-amino group . This primary amine acts as a highly reactive synthetic handle. In combinatorial chemistry, it enables the rapid, microplate-based synthesis of hundreds of PROTAC linkers or PDE4 analogs via amide coupling or reductive amination—without disrupting the core binding interactions required for target engagement[4].

Fig 1: Dual-modality functionalization of the isoindoline-1,3-dione scaffold for HTS.

Experimental Protocols: Self-Validating HTS Systems

To ensure the trustworthiness of an HTS campaign, every protocol must be designed as a self-validating system. The following methodologies detail how to screen libraries derived from 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione.

Protocol A: TR-FRET Assay for CRBN Engagement

Causality & Rationale: Phthalimide derivatives often exhibit poor aqueous solubility and inherent auto-fluorescence. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) introduces a temporal delay before measurement, effectively eliminating background fluorescence. Furthermore, by utilizing a ratiometric readout, the assay inherently corrects for well-to-well liquid handling variations and compound-specific inner-filter effects.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 384-well low-volume microplates. Use an assay buffer containing 50 mM HEPES (pH 7.4), 150 mM NaCl, 0.005% Tween-20, and 0.1% BSA. Expert Insight: The inclusion of Tween-20 and BSA is not arbitrary; it is a critical countermeasure against the high lipophilicity of the phthalimide core, preventing non-specific adsorption to the polystyrene microplate walls and reducing false-positive rates.

• Compound Dispensing: Utilize acoustic liquid handling (e.g., Echo 550) to dispense 10 nL of the synthesized library (10 mM in DMSO) into the assay plates. Expert Insight: Acoustic dispensing prevents tip-based cross-contamination and accurately handles highly viscous DMSO stocks, preserving compound integrity.

• Complex Assembly: Add 5 µL of His-tagged CRBN/DDB1 complex (50 nM final concentration) and 5 µL of a biotinylated reference tracer (e.g., a known thalidomide analog).

• Fluorophore Addition: Add 10 µL of detection mix containing a Europium-labeled anti-His antibody (donor) and Streptavidin-APC (acceptor).

• Incubation: Incubate at room temperature for 120 minutes in the dark to allow for equilibrium binding.

• Detection: Read on a multimode microplate reader using a 337 nm excitation laser, monitoring emission at 665 nm (APC) and 615 nm (Europium).

• Self-Validation: Calculate the Z'-factor for every plate using DMSO as the negative control and unmodified pomalidomide as the positive control. Only plates yielding a Z'-factor > 0.6 are considered valid.

Fig 2: Automated TR-FRET high-throughput screening workflow with self-validation.

Protocol B: AlphaScreen Assay for PDE4 Inhibition

Causality & Rationale: When screening the library for [3], the AlphaScreen cAMP assay is utilized. This bead-based proximity assay is highly sensitive to cAMP levels, providing a direct phenotypic readout of PDE4 enzymatic activity.

Step-by-Step Methodology:

• Enzyme Incubation: Dispense 10 nL of the compound library into a 384-well plate. Add 5 µL of recombinant PDE4 enzyme in assay buffer (50 mM Tris-HCl, 10 mM MgCl2, pH 7.5). Incubate for 15 minutes.

• Substrate Addition: Add 5 µL of 100 nM cAMP substrate. Incubate for 60 minutes at room temperature to allow enzymatic hydrolysis.

• Bead Addition: Under low-light conditions, add 10 µL of AlphaScreen Acceptor and Donor beads conjugated to anti-cAMP antibodies.

• Detection & Validation: Incubate for 2 hours, then read the AlphaScreen signal (excitation at 680 nm, emission at 520-620 nm). A decrease in signal indicates high PDE4 activity (cAMP depletion), whereas a high signal indicates PDE4 inhibition. Apremilast is used as the self-validating positive control.

Data Presentation & Quality Control

To rapidly evaluate the success of the HTS campaigns utilizing the 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione scaffold, quantitative data must be strictly monitored against established thresholds.

Assay Modality	Target	Primary Readout	Positive Control	Expected S/B Ratio	Z'-Factor Threshold	Incubation Time
TR-FRET	CRBN (E3 Ligase)	Ratiometric (665/615 nm)	Pomalidomide	> 5.0	≥ 0.65	120 min
AlphaScreen	PDE4 Enzyme	Luminescence (520-620 nm)	Apremilast	> 10.0	≥ 0.70	60 min
Fluorescence Polarization	CRBN (E3 Ligase)	mP (Millipolarization)	FITC-Thalidomide	> 3.0	≥ 0.50	90 min

Table 1: Quantitative quality control metrics and validation parameters for HTS assays utilizing the phthalimide derivative library.

References

• Pharmaffiliates. 106981-52-6 | Chemical Name: 2-(4-Amino-2-ethoxyphenyl)pthalimide. Retrieved from: [Link][1]

• BuyersGuideChem. 2-(4-Amino-2-ethoxyphenyl)-1H-isoindole-1,3(2H)-dione | 106981-52-6. Retrieved from: [Link][4]

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• 3. CAS 登录号：106981-52-6, 2-(4-氨基-2-乙氧基苯基)-1H-异吲哚-1,3(2H)-二酮 - chemBlink [chemblink.com]
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Application Notes and Protocols for In-Vivo Animal Studies with 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

This document provides a comprehensive guide for the in-vivo evaluation of the novel compound, 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione. As a member of the isoindoline-1,3-dione class, this molecule holds potential for various therapeutic applications, including but not limited to anti-inflammatory, analgesic, and anti-cancer activities, as suggested by studies on related compounds[1][2][3][4][5]. This guide is structured to lead researchers through a logical progression of studies, from initial compound characterization and formulation to toxicity assessment and preliminary efficacy evaluation. The protocols provided herein are designed to be adaptable and emphasize the importance of rigorous, ethically sound, and reproducible scientific investigation[6][7][8][9][10].

Introduction and Pre-Clinical Context

The isoindoline-1,3-dione scaffold is a privileged structure in medicinal chemistry, with prominent examples including thalidomide and its analogs, which exhibit potent immunomodulatory and anti-cancer properties[11]. Derivatives of this core structure have been explored for a range of biological activities, often linked to the modulation of inflammatory pathways and enzymatic inhibition[5][12]. The subject of this guide, 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione, is a novel entity for which in-vivo data is not yet publicly available. Therefore, a systematic and cautious approach to its in-vivo characterization is paramount.

The successful translation of a novel compound from the bench to the clinic is contingent on robust and well-designed preclinical studies[8][10]. This guide is intended to provide a framework for these initial in-vivo investigations, with a focus on establishing a foundational understanding of the compound's safety and biological activity.

Compound Information and Formulation

Prior to initiating any in-vivo studies, a thorough characterization of the test article is essential.

Property	Description
IUPAC Name	2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione
Molecular Formula	C₁₆H₁₄N₂O₃
Molecular Weight	282.29 g/mol
Structure
Purity	≥98% (as determined by HPLC and NMR)
Solubility	To be determined experimentally in relevant vehicles (e.g., water, saline, DMSO, PEG400, Tween 80).

Protocol 1: Vehicle Screening and Formulation Development

The objective of this protocol is to identify a safe and effective vehicle for the administration of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione in animal studies.

Materials:

• 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione

• Sterile USP-grade vehicles: Water for Injection, 0.9% Saline, Dimethyl sulfoxide (DMSO), Polyethylene glycol 400 (PEG400), Tween 80, Carboxymethylcellulose (CMC)

• Vortex mixer

• Sonicator

• pH meter

Procedure:

• Initial Solubility Assessment:

  • Attempt to dissolve a known amount of the compound (e.g., 1 mg) in a small volume (e.g., 100 µL) of each test vehicle.

  • Observe for complete dissolution. Use vortexing and sonication to aid dissolution.

• Co-solvent Systems: If the compound is poorly soluble in single vehicles, explore co-solvent systems. Common examples include:

  • 10% DMSO / 40% PEG400 / 50% Saline

  • 5% Tween 80 / 95% Saline

• pH Adjustment: For aqueous vehicles, assess the pH of the formulation and adjust if necessary to a physiologically compatible range (pH 6.5-7.5).

• Stability Assessment: Once a suitable vehicle is identified, prepare a stock solution and store it under the intended experimental conditions (e.g., room temperature, 4°C) for a relevant duration (e.g., 24 hours). Visually inspect for precipitation or degradation.

• Documentation: Meticulously document the final formulation composition and preparation method.

Causality Behind Experimental Choices: The selection of an appropriate vehicle is critical for ensuring accurate and reproducible dosing. A poorly formulated compound can lead to variable absorption, local irritation, and inaccurate experimental outcomes. The use of common, well-characterized excipients is recommended to minimize potential confounding effects.

Acute Toxicity and Dose Range Finding Study

An acute toxicity study is essential for determining the maximum tolerated dose (MTD) and identifying potential target organs for toxicity. This information is crucial for designing subsequent efficacy studies with safe and effective dose levels.

Protocol 2: Acute Toxicity Study in Mice (Up-and-Down Procedure)

This protocol is designed to estimate the LD50 and identify a range of doses for further studies while minimizing the number of animals used, in accordance with the 3Rs principles (Replacement, Reduction, and Refinement)[9].

Animal Model:

• Species: Mouse (e.g., C57BL/6 or BALB/c)

• Sex: Both males and females (start with one sex, typically females, and confirm in the other)

• Age: 8-10 weeks

• Health Status: Healthy, specific-pathogen-free (SPF)

Experimental Design:

• Acclimatization: Acclimatize animals to the housing conditions for at least 7 days prior to the experiment.

• Dose Selection: Start with a preliminary dose based on in-vitro cytotoxicity data or information from structurally similar compounds. A common starting dose is 100 mg/kg.

• Administration: Administer a single dose of the compound via the intended clinical route (e.g., oral gavage (PO), intraperitoneal (IP)).

• Observation:

  • Observe the first animal for 48 hours.

  • If the animal survives, the next animal receives a higher dose (e.g., a 3.2-fold increment).

  • If the animal dies, the next animal receives a lower dose.

• Clinical Signs: Monitor animals for clinical signs of toxicity at regular intervals (e.g., 1, 2, 4, 8, 24, and 48 hours post-dosing) and then daily for 14 days. Signs to monitor include changes in posture, activity, breathing, and any signs of pain or distress.

• Body Weight: Record body weight just before dosing and at least twice weekly thereafter[6].

• Termination and Necropsy: At the end of the 14-day observation period, euthanize all surviving animals. Perform a gross necropsy on all animals (those that die during the study and those euthanized at the end) to identify any macroscopic organ abnormalities[9].

Data Analysis: The MTD is the highest dose that does not cause mortality or serious toxicity. The results will inform the dose selection for subsequent sub-chronic toxicity and efficacy studies.

Sub-Chronic Toxicity Study

A sub-chronic toxicity study provides information on the potential adverse effects of repeated dosing over a longer period.

Protocol 3: 14-Day Repeated Dose Toxicity Study in Rats

Animal Model:

• Species: Rat (e.g., Sprague-Dawley or Wistar)

• Sex: Both males and females

• Age: 6-8 weeks

Experimental Design:

• Groups:

  • Group 1: Vehicle control

  • Group 2: Low dose (e.g., 1/10th of MTD)

  • Group 3: Mid dose (e.g., 1/3rd of MTD)

  • Group 4: High dose (MTD)

• Administration: Administer the compound or vehicle daily for 14 days via the chosen route.

• Observations:

  • Clinical Signs: Daily observation for signs of toxicity.

  • Body Weight: Record twice weekly.

  • Food and Water Consumption: Measure daily or several times per week.

• Terminal Procedures: On day 15, euthanize animals and collect blood for hematology and clinical chemistry analysis. Perform a full necropsy and collect major organs (e.g., liver, kidneys, spleen, heart, lungs) for histopathological examination.

Hematology Parameters	Clinical Chemistry Parameters
Red blood cell count	Alanine aminotransferase (ALT)
White blood cell count	Aspartate aminotransferase (AST)
Hemoglobin	Alkaline phosphatase (ALP)
Hematocrit	Blood urea nitrogen (BUN)
Platelet count	Creatinine

Causality Behind Experimental Choices: This study design allows for the identification of dose-dependent toxicity and potential target organs. The inclusion of both sexes is important as there can be sex-dependent differences in drug metabolism and toxicity. Hematology and clinical chemistry provide quantitative measures of organ function.

Preliminary Efficacy Studies

Based on the known activities of related isoindoline-1,3-dione derivatives, preliminary efficacy studies could be designed to investigate anti-inflammatory or analgesic properties.

Protocol 4: Carrageenan-Induced Paw Edema Model (Anti-inflammatory Activity)

This is a classic and well-validated model for evaluating the acute anti-inflammatory activity of a compound.

Animal Model:

• Species: Rat (e.g., Wistar or Sprague-Dawley)

• Weight: 150-200 g

Experimental Design:

• Groups:

  • Group 1: Vehicle control

  • Group 2: Positive control (e.g., Indomethacin, 10 mg/kg, PO)

  • Group 3: Low dose of test compound

  • Group 4: Mid dose of test compound

  • Group 5: High dose of test compound

• Procedure:

  • Administer the test compound or controls orally 1 hour before the carrageenan injection.

  • Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

  • Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

Protocol 5: Acetic Acid-Induced Writhing Test (Analgesic Activity)

This model is used to screen for peripheral analgesic activity.

Animal Model:

• Species: Mouse (e.g., Swiss albino)

• Weight: 20-25 g

Experimental Design:

• Groups:

  • Group 1: Vehicle control

  • Group 2: Positive control (e.g., Aspirin, 100 mg/kg, PO)

  • Group 3: Low dose of test compound

  • Group 4: Mid dose of test compound

  • Group 5: High dose of test compound

• Procedure:

  • Administer the test compound or controls orally 30 minutes before the acetic acid injection.

  • Inject 0.1 mL of 0.6% acetic acid solution intraperitoneally.

  • Five minutes after the injection, count the number of writhes (abdominal constrictions) for each mouse over a 10-minute period.

• Data Analysis: Calculate the percentage of inhibition of writhing for each group compared to the vehicle control group.

Visualization of Experimental Workflows

Experimental Workflow for In-Vivo Evaluation

Caption: Decision-making process in an up-and-down acute toxicity study.

Ethical Considerations

All animal experiments must be conducted in accordance with national and institutional guidelines for the care and use of laboratory animals. Protocols should be reviewed and approved by an Institutional Animal Care and Use Committee (IACUC) or equivalent ethics committee. Efforts should be made to minimize animal suffering and to use the minimum number of animals necessary to obtain statistically significant results.

Conclusion

The in-vivo evaluation of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione requires a systematic and data-driven approach. The protocols outlined in this guide provide a framework for establishing the initial safety and efficacy profile of this novel compound. Careful planning, meticulous execution, and a commitment to animal welfare are essential for the successful progression of this and any new chemical entity through the drug discovery and development pipeline.

References

• Guidelines for the preclinical in vivo evaluation of pharmacological active drugs for ALS/MND: Report on the 142nd ENMC international workshop. Amyotrophic Lateral Sclerosis, 8(4), 229-233. [Link]

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• Shakir, R. M., et al. (2012). Analgesic and Toxicity Studies of Aminoacetylenic Isoindoline-1,3-dione Derivatives. ISRN Pharmacology, 2012, 750631. [Link]

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• Yilmaz, I., et al. (2023). Evaluation of In Vivo Biological Activity Profiles of Isoindole-1,3-dione Derivatives: Cytotoxicity, Toxicology, and Histopathology Studies. ACS Omega, 8(13), 12512-12521. [Link]

• Yilmaz, I., et al. (2023). Evaluation of In Vivo Biological Activity Profiles of Isoindole-1,3-dione Derivatives: Cytotoxicity, Toxicology, and Histopathology Studies. ACS Omega, 8(13), 12512-12521. [Link]

• Das, S., et al. (2025). Design and synthesis of tetrahydrochromeno[3,4- e ]isoindole-1,3(2 H ,3a H )-dione derivatives via the Diels–Alder reaction: molecular docking, antibacterial, and ADMET studies. RSC Advances, 15(25), 17304-17316. [Link]

• National Center for Biotechnology Information (n.d.). 2-(4-Aminophenyl)-1H-isoindole-1,3(2H)-dione. PubChem. [Link]

• Fara, A. A., et al. (2024). A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. Molecules, 29(15), 3465. [Link]

• Demchuk, O., et al. (2021). Synthesis and Biological Activity of New Derivatives of Isoindoline-1,3-dione as Non-Steroidal Analgesics. Pharmaceuticals, 14(11), 1165. [Link]

• National Institute on Aging. (2025, April 28). 4-Amino-2-(piperidin-3-yl)isoindoline-1,3-diones as Anti-inflammatory Agents for Systemic Degenerative and Neurodegenerative Disorders. [Link]

• Qinna, N. A., et al. (2013). Anti-inflammatory aminoacetylenic isoindoline-1,3-dione derivatives modulate cytokines production from different spleen cell populations. International Immunopharmacology, 15(1), 137-143. [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione Solubility Issues

Welcome to the technical support center for 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility challenges encountered during experimental work with this compound. Our approach is rooted in providing not just procedural steps, but also the underlying scientific rationale to empower you to make informed decisions in your research.

Frequently Asked Questions (FAQs) - Solubility

Q1: My 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione is not dissolving in my chosen solvent. What are the initial steps I should take?

A1: Poor solubility is a common hurdle for complex organic molecules.[1] The first step is a systematic visual and analytical assessment. If you observe suspended solid material in your reaction mixture, it's a clear indicator of poor solubility.[1] Other signs can include unexpectedly low reaction yields or inconsistent results between experimental batches.[1]

Your initial troubleshooting should focus on two key areas: solvent selection and physical manipulation.

• Solvent Screening: The polarity of the solvent system is critical. Given the structure of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione, which contains both polar (amine, ether, dione) and non-polar (aromatic rings) moieties, a range of solvents should be tested. Start with common laboratory solvents of varying polarities.

• Physical Assistance: Gentle heating and agitation (stirring, sonication) can significantly increase the rate of dissolution by overcoming the activation energy required for the solid to dissolve.[2]

A logical workflow for initial troubleshooting is outlined below:

Caption: A decision tree for systematically addressing poor reactant solubility.[1]

Q2: What solvents are recommended for dissolving 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione?

A2: Due to its complex structure with varied functional groups, a single "best" solvent may not exist. A solvent screening study is highly recommended. Based on the chemical properties of similar isoindoline-1,3-dione derivatives, the following solvents are good starting points:

Solvent Class	Examples	Rationale
Polar Aprotic	Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (ACN)	These solvents can engage in dipole-dipole interactions with the polar groups of the molecule. DMSO and DMF are particularly effective for many poorly soluble compounds.[3]
Chlorinated	Dichloromethane (DCM), Chloroform	The moderate polarity can help solvate both the aromatic and polar portions of the molecule.[3]
Ethers	Tetrahydrofuran (THF), 1,4-Dioxane	These can solvate the molecule through hydrogen bonding with the amine and ether functionalities.[3]
Alcohols	Methanol, Ethanol, Isopropanol	These protic solvents can act as both hydrogen bond donors and acceptors, interacting with the amine, ether, and carbonyl groups.[3]

It is crucial to perform a systematic solubility screening to identify the optimal solvent or solvent mixture for your specific application.

Advanced Troubleshooting and Protocol Guidance

Q3: I've tried several solvents with limited success. What are the more advanced strategies to improve the solubility of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione?

A3: When single-solvent systems fail, more advanced techniques are necessary. These strategies focus on altering the chemical environment or the physical state of the compound.

pH Modification

The presence of a primary aromatic amine group in 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione makes its solubility highly dependent on pH in aqueous or protic solvent systems.[4][5]

• Mechanism: In acidic conditions, the amino group (-NH2) can be protonated to form an ammonium salt (-NH3+). This salt form is generally much more water-soluble than the neutral molecule.[6] The solubility of compounds with weak acidic or basic groups is often pH-dependent.[7][8]

• Protocol for pH-Dependent Solubility Testing:

  • Prepare a suspension of a known concentration of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione in an aqueous buffer system (e.g., phosphate-buffered saline).

  • Create a series of these suspensions and adjust the pH of each from approximately 2 to 10 using dilute HCl or NaOH.

  • Equilibrate the samples by stirring for a set period (e.g., 24 hours) at a controlled temperature.

  • Centrifuge or filter the samples to remove any undissolved solid.

  • Quantify the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method like HPLC-UV.[9]

Caption: Relationship between pH and the solubility of an aromatic amine.

Use of Co-solvents

Co-solvents are water-miscible organic solvents that can be added to an aqueous solution to increase the solubility of poorly soluble compounds.[10]

• Mechanism: Co-solvents work by reducing the polarity of the aqueous environment, making it more favorable for the dissolution of hydrophobic molecules.[10]

• Common Co-solvents: Polyethylene glycol (PEG), propylene glycol, and ethanol are frequently used.

• Protocol for Co-solvent Screening:

  • Prepare stock solutions of various co-solvents (e.g., 50% v/v in water).

  • In vials containing a pre-weighed amount of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione, add the primary solvent (e.g., water or buffer) to confirm insolubility.

  • Titrate the co-solvent stock solution into the vials in small increments, vortexing after each addition, until the solid dissolves.

  • Record the minimum concentration of the co-solvent required for complete dissolution.[1]

Particle Size Reduction

The rate of dissolution is directly proportional to the surface area of the solid.[11] Reducing the particle size increases the surface area, which can enhance the dissolution rate.[10][12]

• Methods:

  • Micronization: Mechanical grinding to reduce particle size to the micron range.

  • Nanonization: Advanced techniques like wet media milling or high-pressure homogenization can produce nanoparticles, significantly increasing the surface area and potentially the saturation solubility.[12][13]

Addressing Potential Polymorphism

Polymorphs are different crystalline forms of the same compound that can have significantly different physical properties, including solubility and dissolution rate.[14][15]

• Indication of Polymorphism: Inconsistent solubility results between different batches of the same compound can be an indicator of polymorphism.

• Characterization: Techniques such as X-ray powder diffraction (XRPD), differential scanning calorimetry (DSC), and thermogravimetric analysis (TGA) are used to identify and characterize different polymorphic forms.[14] If polymorphism is suspected, it is crucial to characterize the solid form you are working with.

Analytical Characterization

Accurate characterization of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione is essential for troubleshooting solubility issues and ensuring the integrity of your experimental results.

Analytical Technique	Purpose
High-Performance Liquid Chromatography (HPLC)	To determine the purity and quantify the concentration of the dissolved compound. A reverse-phase C18 column with a mobile phase of acetonitrile and water (or a suitable buffer) is a common starting point.[9]
Nuclear Magnetic Resonance (NMR) Spectroscopy	To confirm the chemical structure and identify any potential degradation products or impurities. Both ¹H and ¹³C NMR are recommended.[9]
Mass Spectrometry (MS)	To confirm the molecular weight of the compound.[16]
UV-Vis Spectroscopy	For rapid quantitative analysis by measuring the absorbance at the wavelength of maximum absorbance (λmax).[9]

Final Considerations

The solubility of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione, like many drug candidates, is a multifaceted challenge.[17][18][19] A systematic and well-documented approach to troubleshooting is key to success. Always ensure the purity and identity of your compound before undertaking extensive solubility studies. If you continue to experience difficulties, consider consulting with a formulation scientist who can provide expertise in advanced drug delivery systems such as lipid-based formulations or amorphous solid dispersions.[17][18]

References

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• Formulation Tactics for the Delivery of Poorly Soluble Drugs. (n.d.). ResearchGate. [Link]

• Given the data in Problem 47: b. What pH would you make the water layer to cause the carboxylic acid to dissolve in the water layer and the amine to dissolve in the ether layer? - Pearson. (2024, August 4). Pearson. [Link]

• 2-(4-Aminophenyl)-1H-isoindole-1,3(2H)-dione. (n.d.). PubChem. [Link]

• Role of pH in partitioning and cation exchange of aromatic amines on water-saturated soils. (2001, August 15). PubMed. [Link]

• Synthesis and Biological Activity of New Derivatives of Isoindoline-1,3-dione as Non-Steroidal Analgesics. (2021, November 14). MDPI. [Link]

• Solving Poor Solubility to Unlock a Drug's Potential. (2015, July 2). Pharmaceutical Technology. [Link]

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• Synthesis of 2-AMINO-1H-ISOINDOLE-1,3-(2H)DIONE. (n.d.). PrepChem. [Link]

• Synthesis and optical properties of some isoindole-1,3-dione compounds. (2018). ACG Publications. [Link]

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• Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API). (2025, December 13). ResearchGate. [Link]

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• Synthesis of Some New Isoindoline-1,3-dione Based Heterocycles. (n.d.). ResearchGate. [Link]

• Methods of making the polymorphic forms of 3-(4-amino-1-oxo-1,3 dihydro-isoindol-2-yl). (2012, March 7). European Patent Office. [Link]

• Polymorphic forms of 3-(4-amino-1-oxo-1,3 dihydro-isoindol-2-yl)-piperidine-2,6-dione. (2005, May 5).

• Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. (2024, November 20). MDPI. [Link]

• 2-(4-Amino-2-hydroxyphenyl)isoindoline-1,3-dione. (n.d.). PubChem. [Link]

• Isoindole-1,3-dione Derivatives as RSK2 Inhibitors: Synthesis, Molecular Docking Simulation and SAR Analysis. (2015). The Royal Society of Chemistry. [Link]

• US20050096351A1 - Polymorphic forms of 3-(4-amino-1-oxo-1,3 dihydro-isoindol-2-yl). (n.d.).

• Comprehensive Evaluation of 1H-Isoindole-1,3(2H)-Dione Derivatives: Pharmacokinetic Studies and Analgesic Potential in Various Pain Models. (2025, June 23). National Center for Biotechnology Information. [Link]

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• Description of Chemicals and Solvents Used. (n.d.). ResearchGate. [Link]

• Common Solvents Used in Organic Chemistry: Table of Properties. (2020, August 9). Master Organic Chemistry. [Link]

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avoiding side products in 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione synthesis

Focus: Troubleshooting the Synthesis of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione

Welcome to the Technical Support Portal. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic pitfalls encountered during the synthesis of 2-(4-amino-2-ethoxyphenyl)isoindoline-1,3-dione. This molecule features an oxidized isoindoline heterocyclic core (phthalimide) tethered to an aniline derivative, serving as a foundational intermediate for PDE4 inhibitors like apremilast[1].

The standard synthetic route involves a two-step sequence: the condensation of phthalic anhydride with 2-ethoxy-4-nitroaniline, followed by the selective reduction of the nitro group. Below is the validated workflow, followed by troubleshooting FAQs and self-validating protocols.

Reaction Workflow & Divergence Pathways

Workflow of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione synthesis and side product divergence.

Troubleshooting Guide & FAQs

Q1: Why does my LC-MS show a major impurity with a mass of +18 Da relative to the target product? Causality: You are observing phthalimide ring hydrolysis. The isoindoline-1,3-dione ring is essentially a cyclic diacylamine, making the carbonyl carbons highly electrophilic. Nucleophilic attack by water opens the ring to form a water-soluble phthalamic acid derivative[2]. This is a well-documented degradation and metabolic pathway for phthalimide-containing molecules (e.g., the M1/M2 metabolites of apremilast are formed via hydrolysis at either side of the imide nitrogen)[3]. Solution: The imide ring is highly sensitive to both basic and strongly acidic aqueous conditions. You must maintain a strictly neutral pH (pH 6–7) during any aqueous extractions. If possible, avoid aqueous workups entirely by precipitating the product directly from the reaction solvent or using anhydrous conditions.

Q2: My condensation reaction is stalling, and TLC shows a highly polar intermediate that won't convert. How do I drive it to completion? Causality: The condensation between an aniline and phthalic anhydride proceeds via a two-step mechanism. The initial nucleophilic attack forms an acyclic phthalamic acid intermediate (the highly polar spot you see). The subsequent intramolecular cyclization (dehydration) to form the imide ring requires significant activation energy[1]. If the temperature is too low or the solvent is not sufficiently dehydrating, the reaction stalls. Solution: Perform the reaction in refluxing glacial acetic acid (approx. 118 °C). The acetic acid acts as both a high-boiling solvent and an acid catalyst for the dehydration. If water accumulation remains an issue, adding a stoichiometric amount of acetic anhydride will chemically scavenge the liberated water and force the cyclization to completion[1].

Q3: During the nitro reduction step, my yield drops significantly and I observe multiple side products. What is the optimal reduction method? Causality: The reduction of nitroarenes is a stepwise process that proceeds via nitroso and hydroxylamine intermediates before yielding the primary amine[4]. Using harsh dissolving metal reductions (e.g., Fe/HCl or SnCl2/HCl) creates an acidic aqueous environment that promotes imide hydrolysis[5]. Conversely, using hydrazine for reduction will cause hydrazinolysis, completely destroying the isoindoline-1,3-dione core[2]. Solution: Utilize mild catalytic hydrogenation. Palladium on carbon (Pd/C) with hydrogen gas ( H2​ ) at atmospheric pressure (1 atm) in a neutral, aprotic solvent like ethyl acetate (EtOAc) provides excellent chemoselectivity. This selectively reduces the nitro group without compromising the structural integrity of the phthalimide ring.

Self-Validating Experimental Protocols

Protocol 1: Condensation (Synthesis of the Nitro Intermediate)

Objective: Synthesize 2-(2-ethoxy-4-nitrophenyl)isoindoline-1,3-dione while preventing incomplete cyclization.

• Setup: Charge a 250 mL round-bottom flask with phthalic anhydride (10.0 g, 67.5 mmol, 1.0 eq) and 2-ethoxy-4-nitroaniline (12.3 g, 67.5 mmol, 1.0 eq).

• Solvent Addition: Add 100 mL of glacial acetic acid. Equip the flask with a reflux condenser and a drying tube to exclude ambient moisture.

• Reaction: Heat the mixture to a vigorous reflux (118 °C) under magnetic stirring for 6 hours.

• In-Process Control (IPC): Pull a 50 µL aliquot, dilute in methanol, and analyze via TLC (Hexane:EtOAc 7:3). The acyclic phthalamic acid intermediate will appear at the baseline ( Rf​≈0.0 ). Continue refluxing until this baseline spot is completely converted to the higher Rf​ imide product ( Rf​≈0.6 ).

• Isolation: Allow the reaction to cool to room temperature. The product will spontaneously crystallize from the acetic acid[6].

• Purification: Filter the precipitate under vacuum and wash the filter cake with cold ethanol (2 x 30 mL) to remove unreacted starting materials. Dry under high vacuum.

• Validation: LC-MS must confirm the exact mass of the target intermediate ( [M+H]+=313.08 ) with no trace of the +18 Da phthalamic acid adduct.

Protocol 2: Selective Nitro Reduction

Objective: Synthesize 2-(4-amino-2-ethoxyphenyl)isoindoline-1,3-dione without inducing ring hydrolysis.

• Setup: In a thoroughly dried hydrogenation flask, dissolve 2-(2-ethoxy-4-nitrophenyl)isoindoline-1,3-dione (10.0 g, 32.0 mmol) in 150 mL of anhydrous ethyl acetate.

• Catalyst Addition: Purge the flask with nitrogen gas. Carefully add 1.0 g of 10% Pd/C (approx. 10% w/w).

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas three times. Maintain the reaction under a hydrogen balloon (1 atm) at 25 °C with vigorous stirring for 4–6 hours.

• In-Process Control (IPC): Monitor via LC-MS. Ensure complete disappearance of the nitroso and hydroxylamine intermediates[4]. The reaction is complete when only the primary amine peak is visible.

• Filtration: Purge the system with nitrogen. Filter the mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with additional ethyl acetate (50 mL).

• Isolation: Concentrate the filtrate under reduced pressure to yield the target molecule as a solid.

• Validation: 1H NMR ( CDCl3​ ) must show a broad singlet integrating for 2H around δ 3.5-4.0 ppm (amine NH2​ ), while the four distinct aromatic protons of the phthalimide ring ( δ 7.7-7.9 ppm) remain completely intact.

Quantitative Data & Impurity Profiling

Reaction Step	Target Molecule	Primary Side Product	Expected Yield (%)	Target Purity (HPLC)
Step 1: Condensation	2-(2-Ethoxy-4-nitrophenyl)isoindoline-1,3-dione	Phthalamic acid derivative (incomplete cyclization)	82 - 88%	> 98.0%
Step 2: Reduction	2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione	Ring hydrolysis product (+18 Da mass adduct)	90 - 95%	> 99.0%

References

• [6] BenchChem. An In-depth Technical Guide to the Synthesis and Purification of Deuterated Apremilast. Available at: BenchChem Technical Guides(Note: Link redirects to general BenchChem portal; data derived from internal technical documents on Apremilast synthesis).

• [1] MDPI Molecules. Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. Available at: [Link]

• [5] ResearchGate. Reduction of aryl nitro compounds and possible reaction pathways. Available at: ResearchGate Publication

• [4] Chemical Communications (via ResearchGate). Direct Synthesis of Phthalimides via Palladium-Catalysed Double Carbonylation of o-Dihaloarenes with Nitroarenes. Available at: ResearchGate Publication

• [3] Xenobiotica. Disposition, metabolism and mass balance of [14C]apremilast following oral administration. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 2-(Methylamino)isoindoline-1,3-dione | 74420-78-3 | Benchchem [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Technical Support Center: A Researcher's Guide to the Purification of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione

Welcome to the technical support center for the synthesis and purification of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this compound and aim to achieve high levels of purity essential for subsequent applications. As a structural analog to components of pharmacologically significant molecules like pomalidomide, achieving high purity is not merely a procedural step but a prerequisite for reliable biological and chemical data.[1][2]

This document provides in-depth troubleshooting advice, detailed purification protocols, and answers to frequently asked questions, all grounded in established chemical principles.

Section 1: Understanding the Chemistry: Synthesis and Common Impurities

The most common route to N-substituted isoindoline-1,3-diones involves the condensation of a primary amine with phthalic anhydride or a derivative thereof.[3][4] In the case of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione, the reaction is between 4-amino-2-ethoxyaniline and phthalic anhydride, typically in a high-boiling polar solvent like glacial acetic acid or DMF.[5][6]

Understanding this reaction pathway is critical because it allows us to predict the most likely impurities.

Diagram: Genesis of Common Impurities

Caption: Synthetic pathway and sources of common impurities.

Section 2: Troubleshooting Guide (Q&A)

This section addresses specific issues you may encounter during the purification process.

Q1: My crude product is a sticky solid or oil, not a filterable powder. What happened? A: This is often indicative of a significant amount of residual solvent or a mixture of product and incompletely cyclized phthalamic acid intermediate. The amic acid is more polar and has a lower melting point than the target imide, leading to a depressed and broad melting range.

• Causality: The cyclization of the intermediate amic acid to the final imide requires sufficient heat and time. Incomplete reaction leaves behind the more soluble and lower-melting amic acid.

• Solution: Ensure the reaction has gone to completion by monitoring with Thin Layer Chromatography (TLC). If the reaction is incomplete, you may need to increase the reflux time or temperature. For workup, ensure you are pouring the reaction mixture into a large volume of a non-solvent (like ice-water) to crash out the product as a solid.[5]

Q2: After purification, my NMR spectrum still shows broad peaks or signals that don't correspond to my product. How do I identify the contaminant? A: The most common culprits are unreacted starting materials or the amic acid intermediate.

• Unreacted 4-Amino-2-ethoxyaniline: Look for a distinct set of aromatic signals and a broad singlet for the primary amine (-NH2) protons that are different from the product's aromatic system.

• Phthalic Acid: If your workup involved water, the unreacted anhydride may have hydrolyzed to phthalic acid. Look for a very broad singlet far downfield (>10 ppm) corresponding to the carboxylic acid (-COOH) protons.

• Amic Acid Intermediate: This will have one carboxylic acid proton signal and one amide (-CONH-) proton signal. These are often broad and their chemical shifts can be concentration-dependent.

• Solution: Run NMR spectra of your starting materials for direct comparison. To specifically identify acidic protons (from COOH), perform a D₂O shake, where these peaks will disappear from the ¹H NMR spectrum.

Q3: Recrystallization isn't improving the purity significantly. What should I try next? A: This points to a suboptimal choice of recrystallization solvent or the presence of an impurity with very similar solubility to your product.

• Causality: An ideal recrystallization solvent should dissolve the compound poorly at low temperatures but readily at high temperatures.[7] If the impurity has similar solubility properties in that solvent, co-crystallization can occur, limiting the effectiveness of the purification.

• Solutions:

  • Solvent Screening: Systematically screen a range of solvents with varying polarities (e.g., ethanol, isopropanol, ethyl acetate, toluene, or a mixture like DMF/water or chloroform/methanol).[8][9]

  • Switch Purification Method: If recrystallization fails, the impurity likely has different polarity from your product, making it an ideal candidate for column chromatography.

Q4: My final product has a persistent color (e.g., yellow or brown). Is this normal, and how can I remove it? A: While a faint yellow tinge can sometimes be present in aromatic amines, a significant color often indicates the presence of oxidized impurities or high-molecular-weight byproducts.

• Causality: Aromatic amines can be susceptible to air oxidation, forming highly colored, conjugated species.

• Solutions:

  • Charcoal Treatment: During recrystallization, after dissolving the crude product in the hot solvent, add a small amount (1-2% by weight) of activated charcoal. Hot filter the solution to remove the charcoal, which adsorbs many colored impurities.

  • Column Chromatography: This is highly effective at separating colored impurities, which are often highly polar and will stick to the silica gel.[10]

Section 3: Detailed Purification Protocols

Here are step-by-step methodologies for the two most effective purification techniques for this compound.

Protocol 3.1: High-Purity Recrystallization

This method is ideal when impurities have significantly different solubility profiles from the target compound.[7]

• Solvent Selection: Place a small amount of your crude product (20-30 mg) into several test tubes. Add a small volume (~0.5 mL) of different solvents (e.g., Ethanol, Isopropanol, Ethyl Acetate, Acetic Acid). Observe solubility at room temperature and upon heating. A good solvent will show low solubility at room temperature and high solubility upon heating.

• Dissolution: Transfer the crude solid to an Erlenmeyer flask. Add the chosen solvent dropwise while heating and stirring until the solid just dissolves. Avoid adding excessive solvent.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a spatula-tip of activated charcoal. Re-heat to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, warm flask. This removes insoluble impurities and charcoal.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature without disturbance. Slow cooling is crucial for forming large, pure crystals.[7]

• Isolation: Once crystallization appears complete, cool the flask in an ice bath for 20-30 minutes to maximize yield. Collect the crystals by vacuum filtration, wash with a small amount of ice-cold solvent, and dry under vacuum.

Protocol 3.2: Flash Column Chromatography

This is the method of choice for removing impurities with different polarities.

• Stationary Phase: Prepare a slurry of silica gel in the initial mobile phase solvent. Pack a glass column with the slurry, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the minimum amount of crude product in a suitable solvent (e.g., dichloromethane or the mobile phase). Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Mobile Phase (Eluent) Selection: Use TLC to determine an appropriate solvent system. A good system will give your product an Rf value of ~0.2-0.4. A common starting point for compounds of this type is a mixture of a non-polar solvent (like Hexane or Dichloromethane) and a polar solvent (like Ethyl Acetate or Methanol).

• Elution: Carefully add the eluent to the top of the column and apply pressure (flash chromatography) to push the solvent through. Collect fractions and monitor them by TLC to identify which ones contain your pure product.

• Isolation: Combine the pure fractions, and remove the solvent using a rotary evaporator to yield the purified solid.

Section 4: Purity Assessment and Characterization

Verifying the purity of your final product is a critical step. No single technique is sufficient; a combination of methods provides the most trustworthy validation.

Q: What is the most reliable method for determining the final purity? A: High-Performance Liquid Chromatography (HPLC) is the gold standard for quantitative purity assessment. It can separate the main compound from even trace-level impurities. A pure sample should yield a single, sharp, symmetrical peak in the chromatogram.[11] Purity is often reported as a percentage of the total peak area.

Q: My HPLC peak is tailing. What does this mean? A: Peak tailing, where the back half of the peak is broader than the front, can indicate interactions between your basic amine compound and acidic silanol groups on the silica-based column packing.[11][12] It can also suggest column degradation.

• Solution: Consider using a mobile phase with a modifier like triethylamine (0.1%) to mask the active silanol sites. Alternatively, use a specialized column designed for basic compounds, such as one with an embedded polar group or end-capping.[12]

Q: What analytical data should I acquire to confirm the structure and purity? A: A complete characterization package should include:

• ¹H and ¹³C NMR: Confirms the chemical structure and can reveal the presence of impurities.

• LC-MS: Provides the molecular weight of the compound, confirming its identity, and can detect impurities with different mass-to-charge ratios.[13]

• HPLC: Quantifies the purity.

• Melting Point: A sharp melting point within a narrow range (e.g., 1-2 °C) is a good indicator of high purity. Impurities will typically cause melting point depression and broadening.

Data Summary: Expected Purity Improvement

The following table provides a hypothetical comparison of purity levels achieved by different methods.

Purification Method	Typical Purity (%)	Key Impurities Removed
Crude Product	60-85%	Contains starting materials, amic acid, solvent
Single Recrystallization	90-98%	Starting materials, some side products
Column Chromatography	>99%	Most impurities, including those of similar solubility
Recrystallization post-Chroma.	>99.5%	Residual amorphous material, trace impurities

Section 5: Workflow Visualization

Diagram: Purification Strategy Decision Tree

Caption: Decision tree for selecting an appropriate purification method.

References

• ACG Publications. (n.d.). Synthesis and optical properties of some isoindole-1,3-dione compounds. Retrieved from [Link]

• MDPI. (2025, January 14). Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. Retrieved from [Link]

• Rasayan Journal of Chemistry. (n.d.). synthesis, characterization of 2-[4-(4,5-diphenyl- 1h-imidazol-2-yl)phenyl]isoindoline-1,3-dione derivatives and their biological activity evaluation. Retrieved from [Link]

• LabXchange. (2024, January 23). Lab Procedure: Recrystallization. Retrieved from [Link]

• PubMed. (2012, August 15). One-pot synthesis of novel isoindoline-1,3-dione derivatives bearing 1,2,4-triazole moiety and their preliminary biological evaluation. Retrieved from [Link]

• Research and Reviews. (2022, September 19). Column Chromatography in Pharmaceutical Analysis. Retrieved from [Link]

• Advanced Materials Technology. (2009, March 20). HALO® PCS: New Column Chemistry Options for Basic Compounds. Retrieved from [Link]

• PMC. (n.d.). 2-[(E)-(2,4-Dichlorobenzylidene)amino]isoindoline-1,3-dione. Retrieved from [Link]

• Google Patents. (n.d.). US20070004920A1 - Processes for the preparation of 4-amino-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione compounds.

• Futecs. (n.d.). ProntoSIL HPLC Columns. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of isoindoline-1,3-diones. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-Aminophenyl)-1H-isoindole-1,3(2H)-dione. Retrieved from [Link]

• ResearchGate. (2023, July 18). Synthesis, Characterization, and Biological Evaluation of Some Isoindole-1,3-(2H) Dione Derivatives. Retrieved from [Link]

• Preprints.org. (2024, November 20). Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. Retrieved from [Link]

• ATSDR. (n.d.). 7. ANALYTICAL METHODS. Retrieved from [Link]

• Google Patents. (n.d.). EP2317307B1 - Method of analyzing amino- and/or imino-functional compounds, and analytical reagent.
• Google Patents. (n.d.). US20070004920A1 - Processes for the preparation of 4-amino-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione compounds.

• csbsju.edu. (n.d.). Analytical methods for the determination of pharmaceuticals in aqueous environmental samples. Retrieved from [Link]

• MDPI. (2023, May 25). N-Substituted (Hexahydro)-1H-isoindole-1,3(2H)-dione Derivatives: New Insights into Synthesis and Characterization. Retrieved from [Link]

• PMC. (n.d.). Analgesic and Toxicity Studies of Aminoacetylenic Isoindoline-1,3-dione Derivatives. Retrieved from [Link]

Sources

• 1. Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core [mdpi.com]
• 2. Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core[v1] | Preprints.org [preprints.org]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. LabXchange [labxchange.org]
• 8. 2-[(E)-(2,4-Dichloro­benzyl­idene)amino]­isoindoline-1,3-dione - PMC [pmc.ncbi.nlm.nih.gov]
• 9. US20070004920A1 - Processes for the preparation of 4-amino-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione compounds - Google Patents [patents.google.com]
• 10. acgpubs.org [acgpubs.org]
• 11. halocolumns.com [halocolumns.com]
• 12. hplc.eu [hplc.eu]
• 13. EP2317307B1 - Method of analyzing amino- and/or imino-functional compounds, and analytical reagent - Google Patents [patents.google.com]

refining purification protocols for 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione

Welcome to the dedicated technical support guide for the synthesis and purification of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione. This resource is designed for researchers, medicinal chemists, and process development scientists who work with this and structurally related compounds. The purity of this molecule is paramount for its use as a pharmaceutical intermediate, particularly in the development of analogs related to immunomodulatory drugs (iMiDs).[1][2][3] This guide provides in-depth, field-proven insights into overcoming common purification challenges, ensuring you can achieve the highest possible purity for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: What are the expected physical properties and recommended storage conditions for this compound?

A1: Understanding the basic physical properties is the first step in handling and purifying this compound.

Property	Value / Recommendation	Source
Molecular Formula	C₁₆H₁₄N₂O₃	Inferred
Molecular Weight	282.29 g/mol	Inferred
Appearance	Typically an off-white to yellow or brown solid	[4]
Solubility	Slightly soluble in Methanol (especially with heating) and DMSO.[5] Poorly soluble in water and non-polar solvents like hexanes.	[5]
Storage	Store under an inert atmosphere (nitrogen or argon) at 2–8 °C to prevent oxidation of the amino group.	[5]

Q2: What are the most common impurities I should expect?

A2: Impurities typically arise from starting materials or side reactions during synthesis. The primary synthesis route involves the condensation of a substituted phthalic anhydride with 4-amino-2-ethoxyphenol.[6][7]

• Unreacted Starting Materials: Residual 4-amino-2-ethoxyphenol or the phthalic anhydride precursor.

• Hydrolysis Products: Cleavage of the imide ring can lead to the corresponding phthalamic acid derivative, especially if exposed to harsh basic or acidic conditions during work-up.

• Oxidation Products: The free amino group on the phenyl ring is susceptible to oxidation, which can lead to colored impurities.

• Residual Solvents: Solvents used in the reaction or initial work-up (e.g., acetic acid, DMF, toluene) may be retained.[3][8]

Q3: Which analytical techniques are best for assessing the purity of the final product?

A3: A combination of methods is recommended for a comprehensive purity assessment.

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity analysis. A reversed-phase C18 column with a mobile phase of acetonitrile/water or methanol/water, often with a modifier like formic acid or ammonium acetate, is a good starting point.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for structural confirmation and identifying organic impurities. Integration of the ¹H NMR spectrum can provide a semi-quantitative purity assessment.[4][10][11]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Confirms the molecular weight of the desired product and helps in the identification of impurities.[12]

• Thin-Layer Chromatography (TLC): An indispensable tool for rapid, qualitative monitoring of reaction progress and for scouting solvent systems for column chromatography.[6]

Q4: My purified product's color is darker than expected (e.g., tan or brown). Is this a problem?

A4: Yes, a darker-than-expected color often indicates the presence of oxidized impurities. While it may not significantly impact the yield, it signals a purity issue that could affect subsequent reactions or biological assays. The use of activated carbon during recrystallization can sometimes help remove these colored impurities.[11]

In-Depth Troubleshooting and Purification Protocols

The purification strategy for 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione depends heavily on the impurity profile of the crude material. Below is a decision-making workflow and detailed troubleshooting for the most common purification techniques.

Caption: Decision workflow for selecting a purification method.

Guide 1: Purification by Recrystallization

Recrystallization is a cost-effective and scalable method for purifying compounds that are already relatively pure (>90%). The principle relies on the differential solubility of the desired compound and its impurities in a chosen solvent at different temperatures.[13]

Troubleshooting Recrystallization

Issue Encountered	Probable Cause & Scientific Rationale	Recommended Solution
Product does not dissolve, even at boiling.	Poor Solvent Choice: The solvent is not polar enough to overcome the crystal lattice energy of the polar isoindoline-1,3-dione structure.	1. Add a more polar co-solvent (e.g., add Methanol to Ethyl Acetate) dropwise until the solid dissolves. 2. Switch to a more polar solvent entirely, such as Ethanol, Acetonitrile, or an isopropanol/water mixture.
Product oils out upon cooling.	High Supersaturation / Low Melting Point: The solubility of the compound decreases too rapidly, causing it to separate as a liquid phase instead of forming an ordered crystal lattice. This is common if the melting point of the impure solid is lower than the boiling point of the solvent.	1. Reduce Cooling Rate: Allow the flask to cool slowly to room temperature before placing it in an ice bath.[13] 2. Add More Solvent: Dilute the solution slightly before heating to boiling. 3. Scratch/Seed: Scratch the inside of the flask with a glass rod or add a seed crystal to induce nucleation.
No crystals form after cooling.	Insufficient Saturation: The solution is too dilute; the concentration of the compound does not exceed its solubility limit even at low temperatures.	1. Reduce Solvent Volume: Gently evaporate a portion of the solvent using a rotary evaporator or a stream of inert gas and attempt to cool again. 2. Use a Solvent/Anti-Solvent System: Dissolve the compound in a small amount of a good solvent (e.g., DMSO, Acetone) and slowly add a poor solvent (e.g., Water, Hexanes) until turbidity persists.
Final product purity is still low.	Co-crystallization of Impurities: An impurity has very similar solubility properties to the desired product in the chosen solvent system.	1. Change Solvent System: Try a solvent with different polarity or hydrogen bonding characteristics (e.g., switch from an alcohol to an ester or nitrile). 2. Consider a second recrystallization from a different solvent system.

Protocol: Optimized Recrystallization of 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione

• Solvent Selection: Place a small amount of the crude solid in several test tubes. Add potential solvents (e.g., Methanol, Ethanol, Isopropanol, Ethyl Acetate, Acetonitrile) dropwise. A good solvent will dissolve the compound when hot but show poor solubility at room temperature. A Methanol/Water or Ethanol/Water system is often effective.

• Dissolution: In an appropriately sized flask, add the crude solid and the minimum amount of the chosen hot solvent required to fully dissolve it. Stirring and heating are crucial.

• (Optional) Decolorization: If the solution is highly colored, add a small amount of activated carbon (charcoal), swirl, and heat for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities (and charcoal, if used). This step is critical to prevent premature crystallization in the funnel.[11]

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once at room temperature, place the flask in an ice-water bath to maximize crystal formation.[13]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Guide 2: Purification by Flash Column Chromatography

When recrystallization is ineffective due to a complex impurity profile or similar solubilities, flash column chromatography is the method of choice. It separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase.[10]

Troubleshooting Column Chromatography

Caption: Troubleshooting common issues in flash chromatography.

Protocol: Flash Column Chromatography

• TLC Analysis & Solvent System Selection:

  • Dissolve a small sample of the crude material and spot it on a silica gel TLC plate.

  • Develop the plate in various solvent systems. A good starting point is a mixture of a non-polar solvent (Hexanes or Heptane) and a more polar solvent (Ethyl Acetate or Dichloromethane).

  • The ideal solvent system will give the desired product an Rf (retention factor) value of ~0.25-0.35 and show good separation from all impurities.

  • Pro-Tip: Due to the basic amino group, peak tailing is common. If observed on the TLC plate, add 0.5-1% triethylamine to your eluent to neutralize the acidic silica gel, which results in sharper bands and better separation.

Solvent System (v/v)	Polarity	Typical Application
Hexane / Ethyl Acetate (e.g., 70:30 to 50:50)	Low to Medium	Good starting point for separating moderately polar compounds.
Dichloromethane / Methanol (e.g., 99:1 to 95:5)	Medium to High	Effective for more polar compounds that do not move in Hex/EtOAc.
Add 0.5% Triethylamine (Et₃N) to any system	Modifier	Use if peak tailing is observed for the amino-containing product.

• Column Packing:

  • Select an appropriate size column based on the amount of crude material (typically a 100:1 to 50:1 ratio of silica gel to crude product by weight).

  • Pack the column using the "slurry method": mix the silica gel with the initial, least polar mobile phase and pour it into the column. Allow it to pack evenly under positive pressure.

• Sample Loading:

  • Dry Loading (Recommended): Dissolve the crude product in a minimal amount of a strong solvent (e.g., Dichloromethane or Acetone). Add a small amount of silica gel and evaporate the solvent completely to get a dry, free-flowing powder. Carefully add this powder to the top of the packed column. This technique generally results in better resolution than wet loading.

  • Wet Loading: Dissolve the crude product in the smallest possible volume of the mobile phase and carefully pipette it onto the top of the column bed.

• Elution:

  • Begin eluting with the mobile phase, applying gentle air pressure.

  • Collect fractions in test tubes and monitor the elution by TLC to identify which fractions contain the pure product.

• Isolation:

  • Combine the pure fractions.

  • Remove the solvent using a rotary evaporator.

  • Place the resulting solid under high vacuum to remove any final traces of solvent. Confirm purity using HPLC and/or NMR.

By following these detailed troubleshooting guides and protocols, researchers can effectively overcome the common challenges associated with purifying 2-(4-Amino-2-ethoxyphenyl)isoindoline-1,3-dione, ensuring a high-quality product for subsequent research and development.

References

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